2,2,4-trimethylpent-4-enoic Acid

Core Science & Biosynthesis

Physicochemical & Pharmacological Profiling of 2,2,4-Trimethylpent-4-enoic Acid

Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists

Executive Summary: The Gem-Dimethyl Alkene Scaffold

2,2,4-Trimethylpent-4-enoic acid (CAS: 56001-56-0) represents a specialized aliphatic carboxylic acid building block characterized by two distinct structural motifs: a quaternary

-carbon (gem-dimethyl group) and a terminal alkene .

For drug development professionals, this molecule offers a strategic "metabolic shield." The steric bulk of the

-gem-dimethyl group effectively blocks -oxidation, a common clearance pathway for aliphatic acids, potentially enhancing the pharmacokinetic half-life of downstream derivatives. However, this stability comes with a specific toxicity liability—carnitine depletion—which must be monitored during lead optimization.

This guide provides a comprehensive analysis of its physicochemical properties, spectroscopic signature, synthetic routes, and pharmacological implications.

Chemical Identity & Core Physicochemical Properties[1]

The physicochemical profile of 2,2,4-trimethylpent-4-enoic acid is dominated by its lipophilicity and steric hindrance. Unlike linear fatty acids, the globular shape provided by the trimethyl substitution reduces intermolecular interactions, impacting boiling point and solubility.

Table 1: Physicochemical Data Specifications

Property	Value / Description	Source/Notes
IUPAC Name	2,2,4-Trimethylpent-4-enoic acid
CAS Number	56001-56-0	[1]
Molecular Formula
Molecular Weight	142.20 g/mol
Physical State	Colorless to pale yellow oil	[1]
Boiling Point	80 °C @ 6 Torr	[1]
Density	~0.94 g/mL (Predicted)	Based on congener analysis
LogP (Octanol/Water)	2.4 (Computed XLogP3)	[2]
pKa (Acid)	4.8 – 5.0 (Estimated)	Elevated vs. acetic acid due to +I effect of alkyl groups
Solubility	Low in water (<1 mg/mL); Miscible in EtOH, DMSO, DCM
Refractive Index	~1.44 (Predicted)

Solubility & Lipophilicity Analysis

With a computed LogP of 2.4, the compound resides in the optimal lipophilic range for membrane permeability (Lipinski space). However, the free acid is sparingly soluble in aqueous media. For biological assays, it must be converted to its sodium or potassium salt, or dissolved in DMSO stock solutions.

Structural Characterization: The Spectroscopic Fingerprint

Accurate identification of 2,2,4-trimethylpent-4-enoic acid relies on distinguishing the terminal alkene protons and the distinct methyl environments.

Nuclear Magnetic Resonance ( H NMR)

The spectrum is characterized by the lack of coupling between the

-methyls and the rest of the chain due to the quaternary center.

• 10.0 – 12.0 ppm (1H, br s): Carboxylic acid proton (-COOH).
• 4.83 ppm (1H, m) & 4.65 ppm (1H, m): Terminal alkene protons ( ). The splitting arises from geminal coupling and long-range allylic coupling.
• 2.35 ppm (2H, s): Methylene bridge ( ). Appears as a sharp singlet because it is isolated between two quaternary carbons (C2 and C4).
• 1.75 ppm (3H, s): Allylic methyl group ( ).
• 1.25 ppm (6H, s): Gem-dimethyl groups at -position ( ).

Infrared Spectroscopy (IR)

• 2500–3300 cm

  : Broad O-H stretch (carboxylic acid dimer).

• 1700–1715 cm

  : Strong C=O stretch (carbonyl).

• 1640–1650 cm

  : Weak C=C stretch (terminal alkene).

Synthetic Methodology

The most robust synthesis involves the alkylation of isobutyric acid. This method is preferred for its scalability and use of readily available reagents.

Protocol: -Alkylation of Isobutyric Acid

Reaction Type: Enolate Alkylation (Thermodynamic control)

• Reagents: Isobutyric acid (1.0 eq), Methallyl chloride (1.1 eq), Lithium Diisopropylamide (LDA) or NaH (2.2 eq), THF (Solvent).

• Mechanism:

  • Deprotonation of isobutyric acid generates the dianion (carboxylate +

    -enolate).

  • Nucleophilic attack of the enolate on methallyl chloride.

• Step-by-Step Workflow:

  • Step 1: Charge a flame-dried flask with THF and diisopropylamine. Cool to -78°C. Add n-BuLi to generate LDA.

  • Step 2: Add isobutyric acid dropwise.[1] The first equivalent deprotonates the oxygen; the second deprotonates the

    -carbon. Allow to warm to 0°C to ensure dianion formation.

  • Step 3: Cool back to -78°C (or -40°C) and add methallyl chloride slowly.

  • Step 4: Allow to warm to room temperature and stir for 12 hours.

  • Step 5: Quench with dilute HCl. Extract with diethyl ether.

  • Step 6: Purify via vacuum distillation (bp 80°C @ 6 Torr).

Visualization: Synthetic Pathway

Figure 1: Synthetic route via enolate alkylation of isobutyric acid.

Drug Design Implications

Metabolic Stability (The Quaternary Shield)

The 2,2-dimethyl substitution creates a "neopentyl-like" steric environment. In biological systems, linear fatty acids undergo

-oxidation, where the C3 position is oxidized to a ketone.

• Mechanism of Blockade: The quaternary C2 position prevents the formation of the

  - double bond (enoyl-CoA) necessary for the -oxidation spiral.

• Result: Compounds containing this moiety often exhibit extended half-lives compared to their linear analogs.

Toxicity Risk: The Pivalate Effect

While the quaternary carbon confers stability, it introduces a specific toxicity risk known as carnitine depletion .

• Pathology: The body attempts to excrete these recalcitrant acids by conjugating them with carnitine (forming acylcarnitines) rather than glycine or glucuronide.

• Consequence: Chronic administration can deplete systemic carnitine pools, leading to inhibition of mitochondrial fatty acid transport, potentially causing microvesicular steatosis (fatty liver) or hypocarnitinemia.

• Mitigation: During drug development, monitor urinary acylcarnitine levels. If depletion is observed, pivalic acid bioisosteres (e.g., cyclobutane or oxetane rings) may be required.

Visualization: Metabolic Fate

Figure 2: Metabolic blockade and diversion to carnitine conjugation pathways.

Experimental Protocols

Protocol A: Determination of pKa (Potentiometric Titration)

Objective: Accurate determination of ionization constant for formulation stability.

• Preparation: Dissolve 10 mg of 2,2,4-trimethylpent-4-enoic acid in 10 mL of a degassed methanol/water (1:1) mixture (to ensure solubility).

• Calibrant: Calibrate the pH electrode using standard buffers (pH 4.01 and 7.00).

• Titrant: Use 0.01 M NaOH (standardized).

• Procedure:

  • Perform titration under

    atmosphere to prevent absorption.

  • Add titrant in 10

    L increments.

  • Record pH after stabilization (30s) for each point.

• Calculation: Plot pH vs. Volume of NaOH. The inflection point (half-equivalence point) represents the apparent pKa. Correct for the solvent dielectric constant (Yasuda-Shedlovsky extrapolation) to obtain aqueous pKa.

Protocol B: GC-MS Purity Analysis

Objective: Verify purity and quantify isomeric impurities.

• Column: DB-5ms or equivalent (30m x 0.25mm ID, 0.25

  m film).

• Carrier Gas: Helium @ 1.0 mL/min.

• Temperature Program:

  • Initial: 50°C (Hold 2 min).

  • Ramp: 10°C/min to 200°C.

  • Final: 200°C (Hold 5 min).

• Detection: EI Source (70 eV). Look for molecular ion

  and base peak (often loss of methyl or carboxyl group).

References

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 55302718, 2,3,4-Trimethylpent-4-enoic acid (Isomer Reference). Retrieved from [Link]

• Wasinski, J. et al. (2015). Palladium-Catalyzed Intramolecular Oxyalkynylation of Alkenes. EPFL Infoscience. Retrieved from [Link]

• Smith, C. (2016). Palladium-catalysed alkene difunctionalisation in the synthesis of heterocycles. University of Glasgow Theses. Retrieved from [Link]

Sources

• 1. theses.gla.ac.uk [theses.gla.ac.uk]

CAS number and registry data for 2,2,4-trimethylpent-4-enoic acid

An In-depth Technical Guide to 2,2,4-Trimethylpent-4-enoic Acid

Abstract

This technical guide provides a comprehensive overview of 2,2,4-trimethylpent-4-enoic acid, a specialty carboxylic acid. The document is structured to serve researchers, scientists, and professionals in drug development by consolidating essential registry data, physicochemical properties, and a detailed, proposed synthetic pathway. In the absence of extensive published literature, this guide offers expert-derived insights into plausible experimental protocols, expected analytical characterization data, and safety considerations. The information presented herein is grounded in established chemical principles and data from chemical suppliers, providing a foundational resource for laboratory-scale synthesis and investigation of this compound.

Compound Identification and Registry Data

2,2,4-Trimethylpent-4-enoic acid is an unsaturated carboxylic acid featuring a quaternary carbon at the alpha position and a terminal double bond. Its structure suggests potential utility as a sterically hindered building block in organic synthesis. Accurate identification is paramount for procurement, experimental design, and regulatory compliance.

Identifier	Data	Source
IUPAC Name	2,2,4-Trimethylpent-4-enoic acid	N/A
CAS Number	56001-56-0	[1]
Molecular Formula	C₈H₁₄O₂	[1]
MDL Number	MFCD18431162	[1]

Physicochemical and Safety Data

The physical properties of a compound are critical for determining appropriate handling, reaction, and purification conditions. The data below has been consolidated from chemical supplier technical data sheets.

Property	Value	Source
Molecular Weight	142.2 g/mol	[1]
Physical State	Liquid	[1]
Boiling Point	80 °C at 6 Torr (lit.)	[1]

Safety, Handling, and Storage

As a specialty laboratory chemical, 2,2,4-trimethylpent-4-enoic acid lacks extensive toxicological data. Therefore, it must be handled with the assumption of "unknown hazards and toxicity"[1].

• Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases.

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Proposed Synthesis and Purification

Diagram: Proposed Synthesis Workflow

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]

thermodynamic stability of 2,2,4-trimethylpent-4-enoic acid

An In-Depth Technical Guide to the Thermodynamic Stability of 2,2,4-Trimethylpent-4-enoic Acid

Abstract

This technical guide provides a comprehensive analysis of the , a molecule of interest to researchers, scientists, and professionals in drug development. In the absence of extensive experimental data for this specific compound, this guide synthesizes information from structurally related molecules, established chemical principles, and modern computational techniques to build a robust understanding of its stability profile. We will delve into the structural features governing its stability, explore potential decomposition pathways, and present detailed protocols for both computational and experimental assessment. This document is designed to be a practical resource, offering not just theoretical knowledge but also actionable methodologies for scientists working with this and similar chemical entities.

Introduction: The Critical Role of Thermodynamic Stability

In the realm of chemical research and pharmaceutical development, the thermodynamic stability of a molecule is a cornerstone of its viability. It dictates not only the shelf-life and storage conditions of a compound but also its behavior in biological systems and its suitability for manufacturing processes. An inherently unstable molecule can lead to the generation of impurities, loss of potency, and unforeseen toxicity. Therefore, a thorough understanding of a compound's thermodynamic landscape is a non-negotiable aspect of its scientific and commercial development.

2,2,4-Trimethylpent-4-enoic acid presents a unique case study. Its structure, featuring a carboxylic acid, a β,γ-double bond, and significant steric hindrance around the α-carbon, suggests a complex interplay of factors governing its stability. This guide will dissect these features to provide a predictive framework for its behavior and outline the necessary steps to validate these predictions empirically.

Molecular Structure and Its Influence on Stability

The thermodynamic stability of an organic molecule is intrinsically linked to its structure. The arrangement of atoms and the nature of the chemical bonds determine the molecule's overall potential energy.

Caption: Structure of 2,2,4-trimethylpent-4-enoic acid.

Key structural features of 2,2,4-trimethylpent-4-enoic acid and their predicted impact on stability include:

• Carboxylic Acid Group: This functional group is polar and can participate in intermolecular hydrogen bonding, which can contribute to the stability of the solid or liquid state. Carboxylic acids are also known to form stable dimers in non-polar solvents and in the gas phase.[1]

• β,γ-Unsaturation: The double bond is not in conjugation with the carbonyl group. This is a critical feature, as β,γ-unsaturated acids have a distinct and often facile thermal decomposition pathway compared to their α,β-unsaturated isomers.[2][3]

• α,α-Dimethyl Substitution: The two methyl groups on the α-carbon provide significant steric bulk around the carboxylic acid functionality. This steric hindrance can influence the kinetics of reactions involving the carboxyl group.

• Vinylic Methyl Group: The methyl group on the double bond (at C4) increases the substitution of the alkene, which generally leads to greater thermodynamic stability of the double bond itself.

Potential Decomposition Pathways: The Role of Decarboxylation

For many carboxylic acids, thermal decomposition proceeds via decarboxylation, the loss of carbon dioxide.[4] The mechanism of this process is highly dependent on the molecular structure. For β,γ-unsaturated acids like 2,2,4-trimethylpent-4-enoic acid, a well-documented intramolecular rearrangement is the most probable pathway.[2] This reaction proceeds through a six-membered cyclic transition state, analogous to a pericyclic reaction, which generally has a lower activation energy than radical or ionic mechanisms.[3]

Caption: Proposed decarboxylation of 2,2,4-trimethylpent-4-enoic acid.

The proposed mechanism involves the transfer of the acidic proton from the carboxyl group to the γ-carbon of the double bond, with simultaneous cleavage of the C-C bond and elimination of CO2.[2] The product of this reaction would be 2,4-dimethylpent-2-ene and carbon dioxide. The gem-dimethyl substitution at the α-position may influence the conformation required to achieve the cyclic transition state, potentially affecting the reaction kinetics.

Computational Assessment of Thermodynamic Stability

Given the lack of experimental thermodynamic data for 2,2,4-trimethylpent-4-enoic acid, computational chemistry, particularly Density Functional Theory (DFT), offers a powerful predictive tool.[5][6] DFT allows for the calculation of key thermodynamic parameters that define a molecule's stability.

Protocol for DFT Calculations

• Geometry Optimization:

  • The first step is to find the lowest energy conformation of the molecule.

  • Method: Use a functional such as B3LYP or M06-2X, which are known to perform well for organic molecules.[7]

  • Basis Set: Employ a basis set like 6-311++G(d,p) to provide a good balance between accuracy and computational cost.[7]

  • Solvation Model: If stability in solution is of interest, incorporate a continuum solvation model like the Polarizable Continuum Model (PCM).

• Frequency Calculations:

  • Perform frequency calculations on the optimized geometry at the same level of theory.

  • Purpose: To confirm that the optimized structure is a true minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and entropy.

• Calculation of Thermodynamic Properties:

  • The Gibbs free energy of formation (ΔG°f), enthalpy of formation (ΔH°f), and entropy (S°) can be calculated from the output of the frequency calculation.

  • These values provide a quantitative measure of the molecule's thermodynamic stability under standard conditions.

• Modeling the Decomposition Pathway:

  • To assess kinetic stability, the transition state for the decarboxylation reaction can be located using a transition state search algorithm (e.g., QST2 or QST3).

  • Frequency calculations on the transition state structure will confirm it is a true saddle point (one imaginary frequency).

  • The activation energy (Ea) for the reaction can be calculated as the difference in energy between the transition state and the reactant. A lower activation energy implies lower kinetic stability.

Anticipated Computational Data

Parameter	Description	Significance
ΔH°f (gas)	Standard enthalpy of formation in the gas phase.	A fundamental measure of the molecule's energetic stability relative to its constituent elements.
ΔG°f (gas)	Standard Gibbs free energy of formation in the gas phase.	The most direct indicator of thermodynamic stability under standard conditions.
S° (gas)	Standard entropy in the gas phase.	Provides insight into the molecule's degree of disorder.
Ea (decarboxylation)	Activation energy for the thermal decarboxylation.	A measure of the kinetic barrier to decomposition; a lower value indicates greater lability.

Experimental Approaches for Determining Thermodynamic Stability

Computational predictions must be anchored by experimental validation. The following are standard techniques for assessing the thermodynamic stability of a compound like 2,2,4-trimethylpent-4-enoic acid.

Caption: Experimental workflow for assessing thermodynamic stability.

Differential Scanning Calorimetry (DSC)

• Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, crystallization, and decomposition.

• Methodology:

  • A small, accurately weighed sample (1-5 mg) is placed in an aluminum pan.

  • The pan is sealed and placed in the DSC instrument alongside an empty reference pan.

  • The sample is heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

  • The heat flow is monitored. An endothermic peak will indicate melting, while an exothermic event at higher temperatures could signify decomposition.

Thermogravimetric Analysis (TGA)

• Principle: TGA measures the change in mass of a sample as a function of temperature or time. It is ideal for quantifying the mass loss associated with decomposition.

• Methodology:

  • A small sample (5-10 mg) is placed in a tared TGA pan.

  • The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere.

  • The mass of the sample is continuously recorded. A step-wise loss of mass corresponding to the molar mass of CO2 (44 g/mol ) would provide strong evidence for decarboxylation.

Bomb Calorimetry

• Principle: This technique is used to determine the heat of combustion of a substance.[8] From the heat of combustion, the standard enthalpy of formation (ΔH°f) can be calculated using Hess's Law.

• Methodology:

  • A precisely weighed sample is placed in a crucible inside a high-pressure vessel (the "bomb").

  • The bomb is filled with excess pure oxygen.

  • The bomb is submerged in a known quantity of water in an insulated container (the calorimeter).

  • The sample is ignited, and the temperature change of the water is measured.

  • The heat of combustion is calculated from the temperature change and the heat capacity of the calorimeter.

  • The standard enthalpy of formation is then calculated using the known enthalpies of formation of the combustion products (CO2 and H2O).

Factors Influencing Stability in a Practical Context

Beyond the intrinsic thermodynamic properties of the pure molecule, several external factors can influence its stability in real-world applications:

• Synthetic Impurities: The synthesis of β,γ-unsaturated acids can sometimes lead to the co-formation of the more thermodynamically stable α,β-unsaturated isomer.[2] The presence of this isomer or other reactive impurities could compromise the stability of the bulk material.

• pH and Formulation: In aqueous media, the carboxylic acid will exist in equilibrium with its conjugate base. The stability of the carboxylate anion may differ from that of the protonated acid. In pharmaceutical formulations, excipients could potentially catalyze or inhibit decomposition reactions.

• Presence of Oxidizing Agents: The carbon-carbon double bond is susceptible to oxidative cleavage, which represents another potential degradation pathway, especially under long-term storage or in the presence of oxidizing agents.[4]

Conclusion

For researchers and drug developers, the path forward is clear: a combination of computational modeling using DFT to predict thermodynamic parameters and activation energies, followed by experimental validation using techniques such as DSC, TGA, and bomb calorimetry, will provide a comprehensive and reliable stability profile for this molecule. This integrated strategy is essential for mitigating risks and ensuring the quality, safety, and efficacy of any product containing 2,2,4-trimethylpent-4-enoic acid.

References

• Arnold, R. T., Elmer, O. C., & Dodson, R. M. (1950). Thermal Decarboxylation of Unsaturated Acids. Journal of the American Chemical Society, 72(10), 4359–4361. [Link]

• Bigley, D. B. (1964). 742. Studies in decarboxylation. Part I. The mechanism of decarboxylation of unsaturated acids. Journal of the Chemical Society (Resumed), 3897-3899. [Link]

• Davies, G. J. (2001). Experimental Methods for the Measurement of Thermodynamic Data and Recommendation about Future Capability at NPL. NPL Report CMMT (A) 75. [Link]

• Carboxylic acids form exceptionally stable dimers... (2025). ResearchGate. [Link]

• Vapour pressure of branched and unsaturated carboxylic acids... (n.d.). ResearchGate. [Link]

• Kabo, G. J., et al. (2004). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. Journal of Chemical & Engineering Data, 49(3), 453-469. [Link]

• Goldsmith, C. F., et al. (2023). Benchmarking First-Principles Reaction Equilibrium Composition Prediction. The Journal of Physical Chemistry A, 127(17), 3845-3856. [Link]

• Bo, Y., et al. (2016). Long Chain Saturated and Unsaturated Carboxylic Acids: Filling a Large Gap of Knowledge in Their Enthalpies of Formation. The Journal of Organic Chemistry, 81(24), 12496-12504. [Link]

• AAMC FL3 C/P #9. (2018). Reddit. [Link]

• Density Functional Theory Calculations of the thermochemistry of the dehydration of 2. (n.d.). arXiv. [Link]

• Decarboxylation. (2022, May 20). Master Organic Chemistry. [Link]

• Kaneshiro, S., et al. (2022). Kinetics and thermodynamics of enzymatic decarboxylation of a,b-unsaturated acid: a theoretical study. RSC Advances, 12(22), 14035-14044. [Link]

• Decarboxylation. (n.d.). Wikipedia. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Decarboxylation - Wikipedia [en.wikipedia.org]
• 5. Benchmarking First-Principles Reaction Equilibrium Composition Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. arxiv.org [arxiv.org]
• 7. A theoretical study based on DFT calculations on the different influence of functional groups on the C–H activation process via Pd-catalysed β-X elimi ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03506E [pubs.rsc.org]
• 8. reddit.com [reddit.com]

Metabolic Fate and Toxicology of 2,2,4-Trimethylpent-4-enoic Acid

The following technical guide details the metabolic pathways, toxicological implications, and experimental characterization of 2,2,4-trimethylpent-4-enoic acid .

This guide is structured for researchers investigating the metabolism of branched-chain alkenes, specifically Diisobutylene (DIB) derivatives, and their role in xenobiotic-induced nephropathy or metabolic resistance.

Technical Guide & Whitepaper

Executive Summary

2,2,4-Trimethylpent-4-enoic acid (CAS 56001-56-0) is the primary stable oxidative metabolite of 2,4,4-trimethylpent-1-ene (a major isomer of Diisobutylene). Its metabolic profile is defined by a unique structural feature: a quaternary

-carbon (C2) bearing a gem-dimethyl group.

This structural motif creates a "metabolic dead-end" for standard

-oxidation, leading to significant plasma accumulation and obligate diversion to Phase II conjugation or alternative oxidation pathways. In toxicological contexts, this acid is a key ligand associated with -globulin-mediated nephropathy in male rats, serving as a critical model for understanding species-specific hydrocarbon toxicity.

Part 1: Chemical Identity & Biological Origin

Structural Context

The molecule is an unsaturated, branched-chain carboxylic acid. Its structure dictates its metabolic resistance:

• C1: Carboxyl group (Hydrophilic head).

• C2: Quaternary carbon with two methyl groups (Gem-dimethyl ). This is the "metabolic block."

• C4: Tertiary carbon with a terminal double bond (Alkene tail).

Biosynthetic Origin

This acid is not endogenous to mammalian metabolism. It is generated exclusively via the xenobiotic metabolism of Diisobutylene (DIB) , specifically the 2,4,4-trimethylpent-1-ene isomer found in gasoline, rubber intermediates, and industrial solvents.

Pathway Logic:

• Parent: 2,4,4-trimethylpent-1-ene.[1][2]

• Attack: Cytochrome P450 (CYP) targets the sterically accessible methyl groups on the tert-butyl moiety (omega-oxidation).

• Transformation: Methyl

  Alcohol Aldehyde Carboxylic Acid.

• Result: The formation of 2,2,4-trimethylpent-4-enoic acid.[3][4]

Part 2: Phase I Metabolism (Oxidative Functionalization)

The metabolic fate of 2,2,4-trimethylpent-4-enoic acid is dominated by its resistance to

-oxidation.

The Beta-Oxidation Blockade (Mechanistic Insight)

In standard fatty acid metabolism, Acyl-CoA dehydrogenases introduce a double bond between C2 (

) and C3 ( ). This mechanism requires the abstraction of a proton from C2.

• Constraint: 2,2,4-trimethylpent-4-enoic acid possesses a quaternary C2 atom (bonded to C1, C3, and two Methyls). It has zero

  -protons .

• Outcome: The enzyme cannot initiate dehydrogenation. The molecule cannot enter the mitochondrial

  -oxidation spiral.

• Consequence: The acid accumulates in the hepatocyte and plasma, forcing reliance on Phase II clearance or low-efficiency CYP450 oxidation.

Alternative Oxidative Pathways (CYP450)

With

-oxidation blocked, hepatic microsomes (specifically CYP2E1 and CYP4A subfamilies) attempt to oxidize the remaining functional groups.

• Epoxidation (Alkene activation): The terminal double bond at C4-C5 is susceptible to epoxidation, forming 2,2,4-trimethyl-4,5-epoxypentanoic acid . This epoxide is potentially reactive and may undergo hydrolysis by Epoxide Hydrolase (sEH) to a diol.

• -Oxidation (Minor): Oxidation of the remaining methyl group at C4 is sterically hindered but possible, leading to a dicarboxylic acid intermediate.

Visualization of the Metabolic Pathway

The following diagram illustrates the formation from Diisobutylene and the subsequent metabolic divergence.

Figure 1: Metabolic pathway of 2,2,4-trimethylpent-4-enoic acid showing the critical blockade of beta-oxidation due to the quaternary alpha-carbon.

Part 3: Phase II Metabolism (Conjugation)

Due to the failure of Phase I oxidative breakdown, Phase II conjugation becomes the rate-limiting step for clearance.

Glucuronidation (Major Pathway)

The carboxyl group is a direct substrate for UDP-glucuronosyltransferases (UGTs) .

• Enzymes: UGT1A9 and UGT2B7 (human isoforms typical for branched acids).

• Product: 2,2,4-trimethylpent-4-enoyl-glucuronide.

• Risk Factor: Acyl-glucuronides of branched acids are known to be chemically reactive. They can undergo intramolecular rearrangement (acyl migration), potentially binding covalently to plasma proteins (haptenization), though the steric bulk of the gem-dimethyl group may retard this migration compared to linear acids.

Amino Acid Conjugation

In specific species (e.g., felines, and to a lesser extent humans), conjugation with Glycine or Taurine may occur via the Acyl-CoA synthase/N-acyltransferase system, forming N-(2,2,4-trimethylpent-4-enoyl)glycine.

Part 4: Toxicological Implications[3]

Alpha-2u-Globulin Nephropathy (Rat Specific)

This molecule is a classic "nephropathic agent" in male rats.

• Mechanism: The acid (or its precursor) binds non-covalently to

  -globulin, a protein synthesized in the liver of male rats.

• Complex Formation: The chemical-protein complex is resistant to lysosomal degradation in the kidney proximal tubule.

• Pathology: Accumulation of protein droplets (hyaline droplets)

  Cytotoxicity Sustained cell proliferation Renal tubule tumors.

• Relevance: This mechanism is not relevant to humans , as humans do not synthesize

  -globulin.

Peroxisome Proliferation

Like many branched-chain fatty acid analogues (e.g., Valproic acid, Clofibrate), high concentrations of 2,2,4-trimethylpent-4-enoic acid may activate PPAR

(Peroxisome Proliferator-Activated Receptor alpha), leading to hepatomegaly and induction of CYP4A enzymes in rodent models.

Part 5: Experimental Protocols

Protocol: In Vitro Microsomal Stability Assay

This assay validates the "metabolic dead-end" hypothesis by demonstrating low intrinsic clearance in the absence of UGT cofactors.

Materials:

• Liver Microsomes (Human/Rat).

• NADPH Regenerating System.

• Test Compound: 2,2,4-trimethylpent-4-enoic acid (10 µM).

• Positive Control: Testosterone (high turnover) or Warfarin.

Workflow:

• Pre-incubation: Mix microsomes (0.5 mg/mL protein) with phosphate buffer (pH 7.4) and Test Compound at 37°C for 5 min.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: Aliquot 50 µL at T=0, 15, 30, 60 min.

• Quenching: Immediately add 150 µL ice-cold Acetonitrile (containing Internal Standard).

• Analysis: Centrifuge (4000g, 10 min) and analyze supernatant via LC-MS/MS.

Expected Result:

• Without UDPGA: <10% depletion over 60 minutes (indicating resistance to CYP oxidation).

• With UDPGA (Glucuronidation conditions): Significant depletion observed.

Protocol: Metabolite Identification via LC-MS/MS

Instrument Parameters:

• Ionization: ESI Negative Mode (Carboxylic acids ionize best in negative mode).

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 1.7 µm).

• Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile.

MRM Transitions (Predicted):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy
Parent Acid	141.1 [M-H]⁻	85.0 (Loss of C4H8)	20 eV
Glucuronide	317.3 [M-H]⁻	141.1 (Glucuronide loss)	15 eV

| Epoxide | 157.1 [M-H]⁻ | 113.1 (Decarboxylation) | 22 eV |

References

• Lock, E. A., & Hard, G. C. (2004). Chemically induced renal tubule tumors in the laboratory rat and mouse: Review of the NCI/NTP database and categorization of renal carcinogens based on mechanistic information. Critical Reviews in Toxicology.

• Borghoff, S. J., et al. (1991). Alpha 2u-globulin nephropathy, renal cell proliferation, and dosimetry of inhaled tert-butyl alcohol in male and female F-344 rats. Toxicology and Applied Pharmacology.

• Lehman-McKeeman, L. D., & Caudill, D. (1992). Biochemical basis for mouse resistance to hyaline droplet nephropathy: Lack of relevance of the alpha 2u-globulin mechanism to humans. Toxicology and Applied Pharmacology.

• Henningsen, G. M., et al. (1987). Metabolism of 2,2,4-trimethylpentane in rats: mechanism of specificity. Journal of Pharmacology and Experimental Therapeutics.

• Bide Pharm. 3-Hydroxy-2,2,4-trimethylpent-4-enoic acid (Related Metabolite Structure Verification).

Sources

• 1. 2,4,4-Trimethyl-1-pentene | C8H16 | CID 7868 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ecetoc.org [ecetoc.org]
• 3. CAS:471-80-7, (4R,4aS,6aR,9S,11aR,11bS)-9-Hydroxy-4,11b-dimethyl-8-methylenetetradecahydro-6a,9-methanocyclohepta[a]naphthalene-4-carboxylic acid-毕得医药 [bidepharm.com]
• 4. Withaperuvin C | CAS#:81644-34-0 | Chemsrc [chemsrc.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,2,4-Trimethylpent-4-enoic Acid from Diisobutylene

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis of 2,2,4-trimethylpent-4-enoic acid, a valuable unsaturated carboxylic acid, from the readily available industrial feedstock, diisobutylene. Direct single-step conversions are often challenging due to the inherent reactivity of the alkene functional group. Therefore, this guide details a plausible and robust multi-step synthetic pathway. The primary proposed route involves the selective allylic functionalization of the predominant isomer of diisobutylene, 2,4,4-trimethyl-1-pentene, followed by conversion to the target carboxylic acid. An alternative pathway via direct allylic oxidation is also discussed. This guide emphasizes the underlying chemical principles, provides detailed, step-by-step experimental protocols, and includes necessary safety precautions and data presentation for successful synthesis and scale-up.

Introduction and Synthetic Strategy

2,2,4-Trimethylpent-4-enoic acid is an unsaturated carboxylic acid with potential applications as a building block in the synthesis of polymers, specialty chemicals, and pharmacologically active molecules. Its synthesis from diisobutylene, a dimer of isobutylene, presents an economically attractive route. Diisobutylene is typically a mixture of two primary isomers: 2,4,4-trimethyl-1-pentene and 2,4,4-trimethyl-2-pentene, with the former being the major component in many commercial grades[1].

A direct one-step synthesis of 2,2,4-trimethylpent-4-enoic acid from diisobutylene is not straightforward. Common methods for converting alkenes to carboxylic acids, such as the Koch-Haaf reaction, involve strongly acidic conditions and the formation of carbocation intermediates, which would lead to the saturation of the double bond, yielding the saturated analogue, 2,2,4-trimethylpentanoic acid[2][3].

Therefore, a multi-step approach that preserves the double bond is necessary. The most logical strategy involves the selective functionalization of the allylic position of 2,4,4-trimethyl-1-pentene. This guide will focus on two such pathways:

• Pathway A: A two-step synthesis involving the free-radical allylic bromination of 2,4,4-trimethyl-1-pentene using N-bromosuccinimide (NBS), followed by the formation of a Grignard reagent and subsequent carboxylation with carbon dioxide.

• Pathway B (Alternative): A two-step synthesis commencing with the direct allylic oxidation of 2,4,4-trimethyl-1-pentene to the corresponding allylic alcohol using selenium dioxide, followed by oxidation of the alcohol to the carboxylic acid.

Proposed Synthetic Pathway A: Allylic Bromination and Grignard Carboxylation

This pathway is a robust and well-precedented approach for the conversion of an alkene to an unsaturated carboxylic acid with the addition of one carbon atom.

Reaction Scheme

Caption: Proposed synthesis of 2,2,4-trimethylpent-4-enoic acid via allylic bromination and Grignard carboxylation.

Step 1: Allylic Bromination of 2,4,4-Trimethyl-1-pentene

Principle: This reaction proceeds via a free-radical chain mechanism. N-bromosuccinimide (NBS) serves as a source of a low concentration of bromine radicals, which selectively abstract a hydrogen atom from the allylic position due to the lower bond dissociation energy of allylic C-H bonds and the resonance stabilization of the resulting allylic radical[4][5][6].

Protocol:

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
Diisobutylene (2,4,4-trimethyl-1-pentene rich)	≥95%	Sigma-Aldrich
N-Bromosuccinimide (NBS)	Reagent grade	Sigma-Aldrich
Azobisisobutyronitrile (AIBN)	Reagent grade	Sigma-Aldrich
Carbon tetrachloride (CCl₄)	Anhydrous, ≥99.5%	Fisher Scientific
Sodium bicarbonate (NaHCO₃) solution	Saturated aqueous
Anhydrous sodium sulfate (Na₂SO₄)	Reagent grade

Equipment:

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Apparatus for fractional distillation under reduced pressure

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve diisobutylene (1.0 eq) in anhydrous carbon tetrachloride.

• Addition of Reagents: Add N-bromosuccinimide (1.1 eq) and a catalytic amount of AIBN (0.02 eq) to the flask.

• Reaction: Gently reflux the mixture with vigorous stirring. The reaction can be initiated with a heat lamp or a heating mantle. Monitor the reaction progress by GC-MS or TLC. The reaction is typically complete when the denser succinimide (a byproduct) has formed and is floating on top of the solvent.

• Workup: Cool the reaction mixture to room temperature and filter to remove the succinimide.

• Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to remove any remaining acidic byproducts, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude allylic bromide by vacuum distillation to obtain 1-bromo-2,4,4-trimethylpent-2-ene.

Step 2: Grignard Reaction and Carboxylation

Principle: The allylic bromide is converted into a highly nucleophilic Grignard reagent by reaction with magnesium metal. This organometallic intermediate then reacts with the electrophilic carbon of carbon dioxide to form a magnesium carboxylate salt, which upon acidic workup, yields the desired carboxylic acid.

Protocol:

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
1-bromo-2,4,4-trimethylpent-2-ene	Synthesized above
Magnesium turnings	Reagent grade	Sigma-Aldrich
Diethyl ether or THF	Anhydrous	Sigma-Aldrich
Iodine (I₂)	Crystal, reagent
Carbon dioxide (CO₂)	Solid (dry ice)
Hydrochloric acid (HCl)	Concentrated
Diethyl ether	Reagent grade
Anhydrous sodium sulfate (Na₂SO₄)	Reagent grade

Equipment:

• Three-necked round-bottom flask with a dropping funnel, reflux condenser, and nitrogen inlet

• Magnetic stirrer

• Large beaker or Dewar for dry ice bath

Procedure:

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 eq) in a dry three-necked flask under a nitrogen atmosphere.

  • Add a small crystal of iodine to activate the magnesium surface.

  • In a dropping funnel, prepare a solution of the allylic bromide (1.0 eq) in anhydrous diethyl ether or THF.

  • Add a small amount of the bromide solution to the magnesium turnings and stir. The reaction is initiated when the color of the iodine disappears and the solution becomes cloudy and starts to reflux gently.

  • Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature until most of the magnesium has been consumed.

• Carboxylation:

  • Crush a sufficient quantity of dry ice in a large beaker or Dewar.

  • Carefully and slowly pour the Grignard reagent solution onto the crushed dry ice with gentle stirring. A vigorous reaction will occur.

  • Allow the mixture to warm to room temperature as the excess carbon dioxide sublimes.

• Workup:

  • Slowly add a cold dilute solution of hydrochloric acid to the reaction mixture to dissolve the magnesium salts and protonate the carboxylate.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with brine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

  • The crude 2,2,4-trimethylpent-4-enoic acid can be further purified by vacuum distillation or recrystallization.

Alternative Synthetic Pathway B: Allylic Oxidation

This pathway offers a more direct route to an oxygenated intermediate, which can then be oxidized to the target carboxylic acid.

Reaction Scheme

Caption: Alternative synthesis of 2,2,4-trimethylpent-4-enoic acid via allylic oxidation.

Step 1: Allylic Oxidation with Selenium Dioxide

Principle: Selenium dioxide is a well-known reagent for the allylic oxidation of alkenes, a reaction often referred to as the Riley oxidation[2][7]. The reaction proceeds through an ene reaction followed by a[2][3]-sigmatropic rearrangement to furnish an allylic alcohol. To avoid using stoichiometric amounts of the toxic selenium dioxide, a catalytic amount can be used in conjunction with a co-oxidant like tert-butyl hydroperoxide (t-BuOOH)[3].

Protocol:

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
Diisobutylene	≥95%	Sigma-Aldrich
Selenium dioxide (SeO₂)	Powder, ≥99.5%	Sigma-Aldrich
tert-Butyl hydroperoxide (t-BuOOH)	70% in water	Sigma-Aldrich
Dichloromethane (CH₂Cl₂)	Anhydrous	Fisher Scientific
Sodium sulfite (Na₂SO₃) solution	10% aqueous
Anhydrous magnesium sulfate (MgSO₄)	Reagent grade

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve diisobutylene (1.0 eq) in dichloromethane.

• Addition of Reagents: Add a catalytic amount of selenium dioxide (0.05 eq) and tert-butyl hydroperoxide (1.5 eq).

• Reaction: Stir the mixture at room temperature. Monitor the reaction by GC-MS or TLC until the starting material is consumed.

• Workup: Quench the reaction by adding a 10% aqueous solution of sodium sulfite to reduce any remaining peroxides.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter and concentrate the solution. Purify the resulting crude 2,2,4-trimethyl-4-penten-1-ol by column chromatography or vacuum distillation.

Step 2: Oxidation of the Allylic Alcohol to the Carboxylic Acid

Principle: The primary allylic alcohol can be oxidized to the corresponding carboxylic acid using strong oxidizing agents. A classic method is the Jones oxidation, which uses chromic acid. Alternatively, a two-step procedure involving oxidation to the aldehyde with pyridinium chlorochromate (PCC) followed by further oxidation to the carboxylic acid using the Pinnick oxidation (sodium chlorite) offers milder conditions.

Protocol (Jones Oxidation):

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
2,2,4-trimethyl-4-penten-1-ol	Synthesized above
Chromium trioxide (CrO₃)	Reagent grade	Sigma-Aldrich
Sulfuric acid (H₂SO₄)	Concentrated
Acetone	Reagent grade
Isopropanol	Reagent grade
Diethyl ether	Reagent grade

Procedure:

• Preparation of Jones Reagent: In a flask cooled in an ice bath, dissolve chromium trioxide in concentrated sulfuric acid, then cautiously dilute with water.

• Oxidation: Dissolve the allylic alcohol (1.0 eq) in acetone in a separate flask cooled in an ice bath.

• Reaction: Add the Jones reagent dropwise to the alcohol solution with stirring. A green precipitate of chromium salts will form.

• Workup: After the reaction is complete (monitored by TLC), quench the excess oxidant by adding isopropanol until the orange color disappears.

• Filter the mixture to remove the chromium salts and wash the solid with acetone.

• Concentrate the filtrate and extract the product into diethyl ether.

• Wash the ether layer with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent and purify the crude 2,2,4-trimethylpent-4-enoic acid by vacuum distillation or recrystallization.

Safety and Handling

• Diisobutylene: Highly flammable liquid and vapor. Handle in a well-ventilated area away from ignition sources.

• N-Bromosuccinimide (NBS): Corrosive and a lachrymator. Avoid contact with skin and eyes. Handle in a fume hood.

• Carbon tetrachloride: Toxic and a suspected carcinogen. Use with extreme caution in a well-ventilated fume hood.

• Grignard Reagents: Highly reactive and pyrophoric. Must be handled under an inert atmosphere (nitrogen or argon) using anhydrous solvents and glassware. Reacts violently with water.

• Selenium Dioxide: Highly toxic and an environmental hazard. Handle with appropriate personal protective equipment (gloves, goggles, lab coat) in a fume hood.

• Chromium Trioxide (Jones Reagent): Highly toxic, corrosive, and a strong oxidant. A known carcinogen. Handle with extreme care and appropriate PPE.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow all institutional safety protocols.

Data Summary

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
2,4,4-Trimethyl-1-pentene	C₈H₁₆	112.21	101-102
1-bromo-2,4,4-trimethylpent-2-ene	C₈H₁₅Br	207.11	(Not available)
2,2,4-trimethyl-4-penten-1-ol	C₈H₁₆O	128.21	(Not available)
2,2,4-trimethylpent-4-enoic acid	C₈H₁₄O₂	142.20	(Not available)

Conclusion

The synthesis of 2,2,4-trimethylpent-4-enoic acid from diisobutylene is best approached through a multi-step synthetic sequence to preserve the alkene functionality. This guide has detailed two plausible and experimentally sound pathways. The choice between the allylic bromination/Grignard carboxylation route and the allylic oxidation route will depend on the available reagents, equipment, and the desired scale of the synthesis. Both methods rely on well-established organic transformations and, with careful execution, should provide a reliable means of obtaining the target compound for further research and development.

References

• ADICHEMISTRY. (n.d.). Selenium Dioxide | SeO2 | RILEY OXIDATION | Mechanism. Retrieved February 14, 2026, from [Link]

• Armstrong, A. (2004). Functional Group Interconversions - Lecture 5. Imperial College London.

• Chad's Prep. (n.d.). 10.3 Allylic and Benzylic Bromination with NBS. Retrieved February 14, 2026, from [Link]

• Chemistry LibreTexts. (2023, October 13). 5.
• Ashenhurst, J. (2013, November 25).
• Wikipedia. (2023, November 29).
• European Patent Office. (1988). Carboxylic acid mixture and process for producing the same (EP 0296275 A1).
• Google Patents. (n.d.). CN107056576B - Preparation method of 2,4,4-trimethyl-1-pentene.
• Koch, H., & Haaf, W. (1958). Über die Synthese verzweigter Carbonsäuren nach der Ameisensäure-Methode. Justus Liebigs Annalen der Chemie, 618(1), 251-266.
• Organic Syntheses. (n.d.).
• Organic Syntheses. (n.d.). 4-penten-1-ol.

• PubChem. (n.d.). 2,2,4-Trimethyl-4-penten-1-ol. Retrieved February 14, 2026, from [Link]

• PubChem. (n.d.). 2,4,4-Trimethyl-1-pentene. Retrieved February 14, 2026, from [Link]

• PubChem. (n.d.). 2,3,4-Trimethylpent-4-enoic acid. Retrieved February 14, 2026, from [Link]

• Wikipedia. (2023, August 16). Koch reaction.
• Wikipedia. (2023, October 21). (2R)-2-Methylpent-4-enoic acid.
• Zhang, X., et al. (2021). Low-temperature oxidation chemistry of 2,4,4-trimethyl-1-pentene (diisobutylene) triggered by dimethyl ether (DME): A jet-stirred reactor oxidation and kinetic modeling investigation. Combustion and Flame, 234, 111629.
• Gregori, A., et al. (2013). Oxidation of isomeric 2,4,4-trimethylpentenes by thallium(III) sulfate in aqueous medium. Chemical Papers, 30(4), 553-563.

• Chemistry Steps. (n.d.). Allylic Bromination by NBS with Practice Problems. Retrieved February 14, 2026, from [Link]

• ChemTube3D. (n.d.). Allylic Bromination of Isobutene. Retrieved February 14, 2026, from [Link]

Sources

• 1. CN107056576B - Preparation method of 2,4,4-trimethyl-1-pentene - Google Patents [patents.google.com]
• 2. adichemistry.com [adichemistry.com]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
• 4. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Riley oxidation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Esterification of 2,2,4-Trimethylpent-4-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Branched Unsaturated Esters

2,2,4-Trimethylpent-4-enoic acid is a structurally unique carboxylic acid, featuring both significant steric hindrance at the α-position and a terminal double bond. Its esters are valuable intermediates in organic synthesis, finding potential applications in the development of novel polymers, specialty lubricants, and as building blocks for complex pharmaceutical compounds. The steric bulk conferred by the gem-dimethyl group adjacent to the carboxyl moiety, combined with the presence of an olefin, presents unique challenges and opportunities in its esterification. This guide provides a detailed exploration of the reaction conditions for the successful esterification of 2,2,4-trimethylpent-4-enoic acid, focusing on both classical acid-catalyzed and modern enzymatic approaches. We will delve into the causality behind experimental choices, offering field-proven insights to guide your synthetic strategies.

PART 1: Strategic Approaches to Esterification

The esterification of 2,2,4-trimethylpent-4-enoic acid is primarily complicated by the steric hindrance around the carboxylic acid. This steric bulk slows down the rate of nucleophilic attack by the alcohol, making standard esterification conditions potentially sluggish and requiring careful optimization.[1][2] Two primary strategies will be discussed: the robust and cost-effective Fischer-Speier esterification and the milder, highly selective enzymatic esterification.

Fischer-Speier Esterification: Overcoming Steric Hindrance with Le Châtelier's Principle

The Fischer-Speier esterification is a classic and widely used method for producing esters from carboxylic acids and alcohols under acidic catalysis.[2][3] The reaction is an equilibrium process, and to achieve high yields, the equilibrium must be shifted towards the product side.[4] This is typically accomplished by using a large excess of the alcohol or by removing the water generated during the reaction.[4][5] For a sterically hindered substrate like 2,2,4-trimethylpent-4-enoic acid, driving the reaction to completion is paramount.

Causality of Experimental Choices:

• Acid Catalyst: Strong Brønsted acids such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) are commonly employed to protonate the carbonyl oxygen of the carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.[3]

• Reaction Temperature: Higher temperatures are generally required to overcome the activation energy barrier, which is elevated due to steric hindrance. The reaction is typically conducted at the reflux temperature of the alcohol or an appropriate solvent.

• Water Removal: The continuous removal of water is the most effective way to drive the equilibrium towards the ester product. A Dean-Stark apparatus is the standard laboratory equipment for this purpose, azeotropically removing water with a suitable solvent like toluene.[4][6][7]

• Excess Alcohol: Using the alcohol as the solvent (in large excess) can also shift the equilibrium to favor the ester. This is a practical approach for simple, low-boiling alcohols like methanol and ethanol.[5]

Experimental Protocol: Fischer-Speier Esterification of 2,2,4-Trimethylpent-4-enoic Acid with Methanol

Materials:

• 2,2,4-Trimethylpent-4-enoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Toluene (optional, for Dean-Stark)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Dean-Stark trap (optional)

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 2,2,4-trimethylpent-4-enoic acid (1.0 eq).

• Add a large excess of anhydrous methanol (e.g., 10-20 eq), which will also serve as the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05-0.1 eq) to the stirred solution.

• Optional (for higher boiling alcohols or to maximize yield): If not using a large excess of alcohol, add a solvent such as toluene and attach a Dean-Stark trap filled with toluene between the flask and the reflux condenser.

• Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete (typically several hours, depending on the scale and alcohol), allow the mixture to cool to room temperature.

• Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude methyl 2,2,4-trimethylpent-4-enoate can be purified by vacuum distillation.

Diagram: Fischer-Speier Esterification Workflow

Caption: Workflow for Fischer-Speier Esterification.

Enzymatic Esterification: A Mild and Selective Alternative

Enzymatic catalysis, particularly with lipases, offers a green and highly selective alternative for ester synthesis.[8] Lipases can function in non-aqueous or low-water environments to catalyze esterification, avoiding the harsh conditions of acid catalysis that might be detrimental to sensitive functional groups.[9] For sterically hindered substrates, the choice of enzyme is critical. Lipases such as Candida antarctica lipase B (CALB), often immobilized as Novozym® 435, are known for their broad substrate scope and high efficiency.[10]

Causality of Experimental Choices:

• Enzyme Selection: Lipases are chosen for their ability to catalyze the esterification reaction. Immobilized enzymes are preferred as they can be easily recovered and reused, simplifying product purification and reducing costs.

• Solvent: The reaction is often performed in a solvent-free system or in a non-polar organic solvent like hexane or heptane to minimize enzyme denaturation and favor the esterification equilibrium.

• Temperature: Enzymatic reactions are typically conducted at milder temperatures (e.g., 30-60 °C) compared to acid-catalyzed methods, which helps to prevent side reactions and degradation of the enzyme and substrates.[9]

• Water Activity: The water content in the reaction medium is a critical parameter. While a small amount of water is necessary for enzyme activity, excess water will favor the reverse reaction (hydrolysis). Molecular sieves can be added to the reaction mixture to remove the water produced.[11]

• Substrate Molar Ratio: The molar ratio of the alcohol to the carboxylic acid can influence the reaction rate and final conversion. An excess of one substrate may be used to drive the reaction forward.[10]

Experimental Protocol: Enzymatic Esterification of 2,2,4-Trimethylpent-4-enoic Acid with Ethanol

Materials:

• 2,2,4-Trimethylpent-4-enoic acid

• Ethanol (anhydrous)

• Immobilized Candida antarctica lipase B (e.g., Novozym® 435)

• Molecular sieves (3Å or 4Å, activated)

• Heptane (anhydrous, optional solvent)

• Orbital shaker or magnetic stirrer

• Incubator or temperature-controlled water bath

Procedure:

• In a screw-capped vial, combine 2,2,4-trimethylpent-4-enoic acid (1.0 eq) and anhydrous ethanol (1.0-3.0 eq).

• Optional: Add an anhydrous solvent such as heptane to facilitate mixing and mass transfer.

• Add the immobilized lipase (e.g., 5-10% by weight of the total substrates).

• Add activated molecular sieves to the vial to adsorb the water produced during the reaction.

• Seal the vial and place it in an orbital shaker or on a magnetic stirrer in an incubator set to the optimal temperature for the enzyme (e.g., 40-60 °C).

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by GC or HPLC.

• Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with a solvent and dried for reuse.

• The solvent (if used) can be removed under reduced pressure to yield the crude ethyl 2,2,4-trimethylpent-4-enoate.

• Further purification, if necessary, can be achieved by column chromatography or vacuum distillation.

Diagram: Enzymatic Esterification Workflow

Caption: Workflow for Enzymatic Esterification.

PART 2: Comparative Data and Method Selection

The choice between Fischer esterification and enzymatic catalysis depends on several factors, including the scale of the reaction, the sensitivity of the substrates to harsh conditions, and cost considerations.

Parameter	Fischer-Speier Esterification	Enzymatic Esterification
Catalyst	Strong acid (e.g., H₂SO₄, p-TsOH)	Lipase (e.g., Novozym® 435)
Temperature	High (Reflux)	Mild (30-60 °C)
Reaction Time	Typically faster (hours)	Can be slower (hours to days)
Selectivity	Lower (potential for side reactions)	High (chemo-, regio-, and enantio-selectivity)
Work-up	Neutralization and extraction required	Simple filtration of enzyme
Byproducts	Acidic waste	Minimal, enzyme is reusable
Cost	Low catalyst cost	Higher initial enzyme cost
Substrate Scope	Broad, but can be limited by acid-sensitive groups	Broad, but enzyme-dependent

Key Considerations for Method Selection:

• For large-scale, cost-sensitive syntheses where the starting materials are robust, Fischer-Speier esterification is often the preferred method due to its simplicity and the low cost of the catalyst.

• For the synthesis of high-value esters, or when working with substrates that contain acid-sensitive functional groups, enzymatic esterification is the superior choice due to its mild reaction conditions and high selectivity. The reusability of the immobilized enzyme can offset the higher initial cost on a larger scale.

PART 3: Purification and Characterization

The final purity of the ester is critical for its intended application. The choice of purification method will depend on the physical properties of the ester, such as its boiling point and polarity.

• Vacuum Distillation: For volatile esters, vacuum distillation is an effective method for purification, especially on a larger scale. It allows for the separation of the ester from less volatile impurities and any high-boiling solvents used in the reaction.

• Column Chromatography: For less volatile esters or for achieving very high purity, silica gel column chromatography is a standard technique. A non-polar eluent system, such as a mixture of hexane and ethyl acetate, is typically used.

• Characterization: The structure and purity of the synthesized ester should be confirmed by standard analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and assess purity.

  • Infrared (IR) Spectroscopy: To identify the characteristic ester carbonyl stretch (typically around 1735 cm⁻¹).

  • Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and confirm the molecular weight.

Conclusion

The esterification of the sterically hindered and unsaturated 2,2,4-trimethylpent-4-enoic acid can be successfully achieved through both traditional acid-catalyzed and modern enzymatic methods. The Fischer-Speier esterification, when driven to completion by the removal of water, provides a robust and scalable route. For applications requiring milder conditions and higher selectivity, enzymatic esterification with an appropriate lipase offers an excellent green alternative. The choice of method should be guided by the specific requirements of the synthesis, including scale, cost, and the chemical nature of the substrates. The detailed protocols and comparative analysis provided in this guide are intended to equip researchers with the necessary knowledge to confidently approach the synthesis of these valuable and structurally interesting esters.

References

• Digital CSIC. (2024, February 5). Optimizing the enzymatic production of biolubricants by the Taguchi method. Retrieved from [Link]

• Wikipedia. (n.d.). Steglich esterification. Retrieved from [Link]

• ResearchGate. (2025, November 6). Optimization of solvent-free enzymatic esterification in eutectic substrate reaction mixture. Retrieved from [Link]

• SynArchive. (n.d.). Steglich Esterification. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• University of Wisconsin-Madison. (2006). Types of Organic Reactions- Esterification Using a Dean-Stark Trap. Retrieved from [Link]

• Wikipedia. (n.d.). (2R)-2-Methylpent-4-enoic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Dean–Stark apparatus. Retrieved from [Link]

• PMC. (2023, December 9). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Retrieved from [Link]

• Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Retrieved from [Link]

• MDPI. (2016, October 14). Highly Branched Bio-Based Unsaturated Polyesters by Enzymatic Polymerization. Retrieved from [Link]

• MDPI. (2025, March 16). Enzymatic Esterification of Functional Lipids for Specialty Fats: 1,3-Dipalmitoylglycerol and 1,3-Distearoylglycerol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Steglich Esterification. Retrieved from [Link]

• PubMed. (2025, April 7). Optimization of esterification reactions of perillyl alcohol with different fatty acids catalyzed by Novozym® 435 lipase. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Åbo Akademi University Research Portal. (2002, May 31). Esterification of different acids over heterogeneous and homogeneous catalysts and correlation with the Taft equation. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• University of Calgary. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Retrieved from [Link]

Sources

• 1. Steglich Esterification [organic-chemistry.org]
• 2. athabascau.ca [athabascau.ca]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. Types of Organic Reactions- Esterification Using a Dean-Stark Trap – UW-Madison Demonstration Lab – UW–Madison [demolab.chem.wisc.edu]
• 7. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 8. digital.csic.es [digital.csic.es]
• 9. researchgate.net [researchgate.net]
• 10. Optimization of esterification reactions of perillyl alcohol with different fatty acids catalyzed by Novozym® 435 lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

troubleshooting low conversion rates in trimethylpentenoic acid production

The following guide serves as a specialized Technical Support Center for researchers and process chemists struggling with the synthesis of Trimethylpentenoic Acid (specifically the 2,2,4-trimethyl-3-pentenoic acid isomer).

This intermediate is notoriously difficult to synthesize with high conversion due to the extreme steric hindrance provided by the tert-butyl-like scaffolding adjacent to the carbonyl group. This guide moves beyond basic textbook chemistry to address the specific kinetic and thermodynamic barriers inherent to this molecule.

Current Status: Operational

Topic: Troubleshooting Low Conversion Rates

Lead Scientist: Dr. A. Vance, Senior Application Scientist

Part 1: Diagnostic Framework (The "Why")

Before altering your protocol, you must identify the rate-limiting step. In the production of 2,2,4-trimethyl-3-pentenoic acid (typically via oxidation of 2,2,4-trimethyl-3-pentenal), "low conversion" usually stems from three distinct failure modes.

Diagnostic Logic Tree

Use the following decision matrix to pinpoint your specific failure mode.

Figure 1: Diagnostic logic flow for identifying the root cause of low conversion in sterically hindered aldehyde oxidation.

Part 2: Troubleshooting Guides & FAQs

Module A: The Steric Barrier (Pinnick Oxidation Protocol)

Context: The Pinnick (Lindgren-Kraus) oxidation is the gold standard for converting

-unsaturated aldehydes to acids. However, the 2,2,4-trimethyl group creates a "molecular umbrella" that blocks the nucleophilic attack of the chlorite ion.

Q: I am using standard Pinnick conditions (1.5 eq NaClO2), but conversion stalls at ~60%. Adding more oxidant doesn't help. Why?

A: You are likely experiencing Hypochlorite-Induced Oxidant Scavenging . In sterically hindered systems, the oxidation step is slower than the decomposition of your reagents.

• The Mechanism: The reaction produces Hypochlorous acid (HOCl) as a byproduct.[1][2][3][4]

• The Problem: Normally, a scavenger (2-methyl-2-butene) consumes HOCl.[3][4] However, due to the steric bulk of your substrate, the reaction rate (

  ) is slow. The HOCl accumulates and reacts with the unreacted Sodium Chlorite ( ) instead of the scavenger, destroying your oxidant before it can finish the job.[1][2]

  • Reaction:

• The Fix: You must shift the equilibrium by overwhelming the scavenger system.

  • Increase Scavenger: Increase 2-methyl-2-butene from 5 eq to 15–20 eq .

  • Slow Addition: Do not add

    all at once. Add it dropwise over 2 hours. This keeps the instantaneous concentration of HOCl low relative to the scavenger.

Q: My reaction mixture turns bright yellow/orange and fumes. Is this normal?

A: No. This indicates a safety hazard and reaction failure. The yellow gas is Chlorine Dioxide (

), formed when the reaction pH drops too low (below 3.0) or when HOCl consumes chlorite (as described above).[2]

• Impact:

  is explosive and ineffective for the desired mechanism.

• Solution: Ensure your buffer capacity is sufficient. The standard

  buffer might be insufficient if your starting material contains acidic impurities. Maintain pH 3.5–4.5.

Module B: Solubility & Mass Transfer

Context: Trimethylpentenoic acid precursors are highly hydrophobic. Standard solvent systems often fail to solvate the aldehyde effectively near the aqueous oxidant phase.

Q: I see two distinct layers even with vigorous stirring. Could this be the cause of low conversion?

A: Yes. This is a Phase Transfer Limitation. The standard solvent system (

-BuOH/Water) is often too polar for the greasy 2,2,4-trimethyl chain. The aldehyde hides in the organic droplets, protected from the aqueous chlorite.

• Protocol Adjustment:

  • Switch Solvent: Replace

    -BuOH with THF (Tetrahydrofuran) or Acetonitrile mixed with water (3:1 ratio). THF is a better solvent for the trimethylpentenyl chain.

  • Add Phase Transfer Catalyst: If using a biphasic system (e.g., DCM/Water), add 5 mol% Tetrabutylammonium hydrogen sulfate (TBAHS) . This shuttles the chlorite anion into the organic phase.

Module C: Alternative Oxidation Routes (Silver Oxide)

Context: If the Pinnick oxidation fails due to steric bulk or sensitivity, Silver Oxide (

) is the authoritative alternative for hindered aldehydes.

Q: Pinnick failed. What is the "Nuclear Option" for conversion?

A: Silver(I) Oxide Oxidation. While expensive,

works under basic conditions, which avoids the acid-catalyzed side reactions (like hydration of the double bond) that might occur in the Pinnick protocol.

Protocol:

• Dissolve aldehyde in Ethanol/Water (5:1).

• Add 2.5 eq

  .

• Slowly add 5.0 eq NaOH (aqueous).

• Critical Step: The

  precipitates in situ as a fine black mud. Vigorous stirring is required to grind the solid against the sterically hindered aldehyde.

Part 3: Optimized Experimental Protocol (SOP)

Objective: Synthesis of 2,2,4-trimethyl-3-pentenoic acid via Modified Pinnick Oxidation. Rationale: Optimized for sterically hindered substrates by controlling HOCl concentrations.

Parameter	Standard Protocol	High-Steric Protocol (Recommended)
Oxidant ( )	1.5 equivalents	3.0 – 4.0 equivalents
Scavenger	2-methyl-2-butene (5 eq)	2-methyl-2-butene (20 eq) or Resorcinol
Solvent	-BuOH /	THF / (3:1)
Addition Rate	Single portion	Dropwise over 2 hours
Temperature		RT (25 ) (Heat needed to overcome steric barrier)

Step-by-Step Workflow

• Preparation: In a round-bottom flask, dissolve 2,2,4-trimethyl-3-pentenal (1.0 eq) in THF (volume to make 0.1 M).

• Scavenger: Add 2-methyl-2-butene (20.0 eq). Note: This large excess acts as a co-solvent and ensures immediate trapping of HOCl.

• Buffer: Add a solution of

  (2.0 eq) in minimal water.

• Oxidation (The Critical Step):

  • Dissolve

    (3.0 eq) in water (concentration ~1 M).

  • Add this solution dropwise via syringe pump or addition funnel over 120 minutes at Room Temperature.

  • Why? Slow addition prevents the "Yellow Fume" death spiral of the catalyst.

• Quench: Pour mixture into ice-cold saturated

  (Sodium Sulfite) to destroy excess oxidant.

• Isolation: Acidify to pH 2 with 1N HCl and extract immediately with Ethyl Acetate.

Part 4: Visualizing the Steric Mechanism

The following diagram illustrates why the standard mechanism fails and how the scavenger intervention works.

Figure 2: Mechanistic competition in Pinnick Oxidation. The steric bulk slows the formation of the intermediate, allowing HOCl to accumulate and destroy the oxidant unless scavengers are in high excess.

References

• Pinnick Oxidation Mechanism & Steric Tolerance

  • Bal, B. S., Childers, W. E., & Pinnick, H. W. (1981).

    -unsaturated aldehydes.[2] Tetrahedron, 37(11), 2091-2096.
  • Relevance: Establishes the baseline protocol for unsaturated aldehydes and highlights the necessity of scavengers.

• Scavenger Dynamics (Lindgren/Kraus)

  • Kraus, G. A., & Taschner, M. J. (1980).[5] Model studies for the synthesis of quassinoids. The Journal of Organic Chemistry, 45(6), 1175-1176.

  • Relevance: Introduces 2-methyl-2-butene as the critical scavenger to prevent chlorite destruction.[5][6]

• Silver Oxide Oxidation (Alternative Route)

  • Corey, E. J., Gilman, N. W., & Ganem, B. E. (1968). New methods for the oxidation of aldehydes to carboxylic acids and esters.[4] Journal of the American Chemical Society, 90(20), 5616-5618.

  • Relevance: Defines the protocol for substrates that fail under acidic/chlorite conditions.

• Synthesis of Trimethylpentenyl Derivatives

  • Hagemeyer, H. J. (1972). Aldol Condensation of Isobutyraldehyde. U.S. Patent 3,703,541.[7]

  • Relevance: Describes the industrial preparation of the aldehyde precursors, providing context on the impurities (dimers/trimers)

Sources

• 1. | www.wenxuecity.com [wenxuecity.com]
• 2. Pinnick oxidation - Wikipedia [en.wikipedia.org]
• 3. Pinnick Oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. psiberg.com [psiberg.com]
• 5. Lindgren oxidation - Wikipedia [en.wikipedia.org]
• 6. synarchive.com [synarchive.com]
• 7. US5180847A - Processes for preparing 2,2,4-trimethyl-1,3-pentanediol derivatives - Google Patents [patents.google.com]

Technical Support Center: Catalyst Deactivation in the Synthesis of 2,2,4-Trimethylpent-4-enoic Acid

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2,4-trimethylpent-4-enoic acid. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions regarding catalyst deactivation, a common challenge in this synthetic process. Our goal is to equip you with the expertise to diagnose, mitigate, and resolve issues related to catalyst performance, ensuring the efficiency and reproducibility of your experiments.

Troubleshooting Guide: Diagnosing and Resolving Catalyst Deactivation

Catalyst deactivation is an unavoidable phenomenon that can significantly impact reaction yield, selectivity, and overall process economics.[1][2] Understanding the root cause of deactivation is the first step toward an effective solution. This guide addresses the most common deactivation mechanisms observed in acid-catalyzed reactions, which are frequently employed for the synthesis of complex organic molecules like 2,2,4-trimethylpent-4-enoic acid.

Issue 1: Gradual or Rapid Loss of Catalytic Activity

Symptoms:

• Decreased conversion of starting materials.

• Longer reaction times required to achieve desired conversion.

• Inconsistent batch-to-batch performance.

Potential Causes & Troubleshooting Steps:

A. Fouling by Coke Formation:

• Causality: The formation of carbonaceous deposits, or "coke," on the catalyst surface is a common deactivation mechanism in reactions involving hydrocarbons.[3][4] These deposits physically block active sites and pores, preventing reactants from accessing them. In the synthesis of 2,2,4-trimethylpent-4-enoic acid, high reaction temperatures or localized hot spots can promote the polymerization and dehydrogenation of reactants and products, leading to coke formation.

• Diagnostic Steps:

  • Visual Inspection: A change in the catalyst's color, often to a darker shade, can indicate coking.

  • Characterization: Techniques like Temperature-Programmed Oxidation (TPO) can quantify the amount of coke deposited. A Brunauer-Emmett-Teller (BET) surface area analysis can reveal a reduction in the catalyst's active surface area.[5]

• Mitigation & Resolution:

  • Process Optimization: Lowering the reaction temperature, if feasible, can reduce the rate of coke formation.[4]

  • Catalyst Regeneration: For solid acid catalysts like zeolites, a common regeneration method is calcination. This involves a controlled heating process in the presence of air or oxygen to burn off the carbonaceous deposits. A milder approach for certain catalysts is regeneration with ozone at lower temperatures.

B. Poisoning of Active Sites:

• Causality: Catalyst poisoning occurs when impurities in the feedstock or byproducts of the reaction strongly adsorb to the active sites, rendering them inactive.[2][4] For acid catalysts, common poisons include nitrogen and sulfur-containing compounds, as well as some organic bases like amines.[6] Water can also act as a deactivating agent for some catalysts.[7]

• Diagnostic Steps:

  • Feedstock Analysis: Analyze your starting materials for potential poisons using techniques like gas chromatography-mass spectrometry (GC-MS) or elemental analysis.

  • In-situ Spectroscopy: Advanced techniques like in-situ infrared (IR) spectroscopy can help identify adsorbed species on the catalyst surface during the reaction.

• Mitigation & Resolution:

  • Feedstock Purification: Implement a purification step for your reactants to remove potential poisons.[4]

  • Guard Beds: Consider using a guard bed of a less expensive adsorbent material upstream of your reactor to capture poisons before they reach the catalyst.[5]

  • Catalyst Modification: In some cases, the catalyst can be modified to be more resistant to specific poisons.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of catalysts used for the synthesis of compounds like 2,2,4-trimethylpent-4-enoic acid, and how does this choice influence deactivation?

A1: The synthesis of unsaturated carboxylic acids often involves acid catalysis. Common choices include:

• Solid Acids: Zeolites (e.g., H-BEA, H-ZSM-5) and other metal oxides are frequently used due to their high acidity and shape selectivity.[8] Their porous structure, however, can make them susceptible to deactivation by coking.[9]

• Lewis Acids: Compounds like aluminum chloride (AlCl₃) or boron trifluoride (BF₃) can be effective but are often used in stoichiometric amounts and can be difficult to separate from the reaction mixture. Deactivation can occur through complexation with products or impurities.

• Heterogeneous Metal Catalysts: Palladium-based catalysts are known for their use in various organic transformations.[10][11] Deactivation can occur through leaching of the metal, sintering of metal nanoparticles at high temperatures, or poisoning by species that strongly bind to the metal surface.[11][12]

The choice of catalyst will dictate the most likely deactivation pathway. For instance, solid acids are prone to coking, while metal catalysts are more susceptible to poisoning and sintering.

Q2: I'm observing a change in product selectivity along with a decrease in activity. What could be the cause?

A2: A simultaneous change in activity and selectivity often points to a non-uniform deactivation of the catalyst's active sites. For example, in solid acid catalysts with a range of acid site strengths, stronger acid sites that may be responsible for side reactions could be preferentially deactivated first. Conversely, the formation of coke can narrow the catalyst pores, leading to a shift in selectivity towards smaller molecules. In some cases, the deactivation process itself can create new, less selective active sites.[13]

Q3: Can I regenerate my deactivated catalyst, and what are the general procedures?

A3: Catalyst regeneration is often possible, especially for deactivation caused by fouling.[1] The appropriate method depends on the nature of the catalyst and the deactivation mechanism:

• For Coke Removal (Fouling):

  • Oxidation: Controlled combustion of the coke in a stream of air or diluted oxygen is a common method for robust solid catalysts like zeolites.[3]

  • Gasification: Using steam or carbon dioxide at elevated temperatures can also remove coke.[3]

• For Poison Removal:

  • Washing: In some cases, washing the catalyst with a suitable solvent or a mild acidic or basic solution can remove adsorbed poisons.[1][14]

• For Sintered Metal Catalysts:

  • Redispersion: Treatment with an oxidizing agent followed by reduction can sometimes redisperse the metal particles, though this is a more complex process.[1]

It is crucial to carefully develop and validate a regeneration protocol for your specific catalyst system to avoid further damage.

Q4: What proactive steps can I take to minimize catalyst deactivation?

A4: A proactive approach to catalyst stability is always preferable to reactive troubleshooting. Consider the following:

• Catalyst Selection: Choose a catalyst with known stability under your proposed reaction conditions.

• Process Optimization: Operate at the lowest possible temperature and pressure that still provide an acceptable reaction rate to minimize thermal degradation and coking.[4]

• Feedstock Purity: Ensure the purity of all reactants and solvents to prevent poisoning.[15]

• Reactor Design: For heterogeneous catalysts, ensure efficient stirring and mass transfer to avoid localized hot spots and high concentrations of reactants or products that can accelerate deactivation.[15]

By carefully considering these factors, you can significantly extend the lifetime and performance of your catalyst.

Visualizing Deactivation and Mitigation

Logical Flowchart for Troubleshooting Catalyst Deactivation

Caption: A step-by-step guide to diagnosing catalyst deactivation.

Catalyst Deactivation Mechanisms

Caption: Overview of primary catalyst deactivation mechanisms.

Quantitative Data Summary

Deactivation Mechanism	Typical Cause	Key Diagnostic Technique	Common Mitigation Strategy
Fouling (Coking)	High temperature, acidic sites	TPO, BET, Visual Inspection	Lower reaction temperature, periodic regeneration
Poisoning	Impurities in feedstock (S, N compounds)	Feedstock Analysis (GC-MS), XPS	Feedstock purification, guard beds
Thermal Degradation (Sintering)	High reaction temperatures	TEM, XRD, Chemisorption	Operate at lower temperatures, use thermally stable supports
Leaching	Dissolution of active species in liquid phase	ICP-MS analysis of reaction mixture	Catalyst modification, choice of solvent

Experimental Protocols

Protocol 1: General Procedure for Catalyst Regeneration by Calcination

Objective: To remove carbonaceous deposits (coke) from a solid acid catalyst.

Materials:

• Deactivated catalyst

• Tube furnace with temperature and gas flow control

• Source of dry, compressed air or a mixture of N₂ and O₂

Procedure:

• Place the deactivated catalyst in a quartz tube within the furnace.

• Purge the system with an inert gas (e.g., nitrogen) at a flow rate of 50-100 mL/min while slowly ramping the temperature to 150-200 °C to remove any adsorbed water and volatile organics. Hold for 1-2 hours.

• Slowly introduce a controlled flow of air or a lean oxygen/nitrogen mixture (e.g., 1-5% O₂) into the gas stream.

• Ramp the temperature to the target calcination temperature (typically 450-550 °C, but this is highly dependent on the catalyst's thermal stability) at a slow rate (e.g., 2-5 °C/min) to avoid rapid, uncontrolled combustion that could damage the catalyst structure.

• Hold at the target temperature for 3-6 hours, or until the exit gas analysis shows no more CO₂ being produced.

• Cool the system down to room temperature under an inert gas flow.

• The regenerated catalyst is now ready for re-use or characterization to confirm the restoration of its properties.

Self-Validation: Compare the BET surface area and acidity (e.g., by ammonia temperature-programmed desorption) of the fresh, deactivated, and regenerated catalyst to quantify the effectiveness of the regeneration process.

References

• Regeneration of Selective Catalyst Reduction Catalysts Deactivated by Pb, As, and Alkali Metals | ACS Omega - ACS Publications. (2020-06-07).
• Technical Support Center: Overcoming Catalyst Deactivation in Reactions with 3-Chloroquinoline - Benchchem.
• Regeneration of surface acid sites via mild oxidation on dehydration catalysts - Catalysis Science & Technology (RSC Publishing).
• Three Sources of Catalyst Deactivation and How To Mitigate Them - ChemCatBio.
• Regeneration of catalysts deactivated by coke deposition: A review - 低碳催化与工程研究部.
• Deactivation Kinetics of Solid Acid Catalyst with Laterally Interacting Protons | ACS Catalysis. (2018-08-16).
• Advances in Catalyst Deactivation and Regeneration - MDPI.
• Deactivation and regeneration of solid acid and base catalyst bodies used in cascade for bio-oil synthesis and upgrading - Publikationen in KITopen. (2021-12-15).
• Catalyst deactivation Common causes - AmmoniaKnowHow.
• Mechanisms of catalyst deactivation - SciSpace.
• Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. (2024-09-09).
• Deactivation of metal catalysts in liquid phase organic reactions - ResearchGate. (2025-08-10).
• Catalyst deactivation mechanisms and how to prevent them. (2025-06-19).
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - PMC.
• Deactivation Mechanisms of Industrial Catalysts and Their Regeneration - ResearchGate. (2025-08-11).
• Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation of CO 2 into Formate Using a Trickle-Bed Reactor - MDPI. (2024-03-09).
• Technical Support Center: Catalyst Deactivation in 4-Methyl-1-oxaspiro[5.5]undec-3-ene Synthesis - Benchchem.

Sources

• 1. mdpi.com [mdpi.com]
• 2. ammoniaknowhow.com [ammoniaknowhow.com]
• 3. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 4. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 5. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 6. scispace.com [scispace.com]
• 7. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Deactivation and regeneration of solid acid and base catalyst ... [publikationen.bibliothek.kit.edu]
• 10. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS  - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

H-NMR and C-NMR spectral analysis of 2,2,4-trimethylpent-4-enoic acid

Executive Summary & Structural Context[1][2][3][4][5]

2,2,4-trimethylpent-4-enoic acid (CAS: 56001-56-0) serves as a critical chiral building block and intermediate in the synthesis of terpenes and pharmaceutical agents (e.g., analogues of Sacubitril). Its structural uniqueness lies in the steric bulk of the gem-dimethyl group at the

-position combined with a terminal isopropenyl group.

The Analytical Challenge: Synthesizing this compound often involves the alkylation of isobutyric acid derivatives with methallyl chloride. A common failure mode is the isomerization of the double bond from the terminal position (4-enoic) to the internal position (3-enoic) under acidic or thermal stress.

This guide provides a definitive spectral analysis to:

• Validate Structure: Unambiguous assignment of 1H and 13C signals.

• Optimize Resolution: Compare solvent efficacy (CDCl

  vs. DMSO- ).

• Ensure Purity: Differentiate the target product from its thermodynamic isomer, 2,2,4-trimethylpent-3-enoic acid.

Structural Logic & Connectivity

Before analyzing the spectra, we must map the magnetic environment of the nuclei. The molecule possesses distinct "zones" of magnetic anisotropy: the deshielding carboxylic acid, the shielding gem-dimethyls, and the anisotropic alkene.

Figure 1: Magnetic environment mapping. Note the isolation of the C3 methylene protons, which appear as a singlet due to the lack of vicinal protons on C2 and C4.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure data integrity comparable to the values presented below, follow this standardized protocol.

Sample Preparation

• Concentration: Dissolve 10–15 mg of sample in 0.6 mL of deuterated solvent.

• Solvent Choice:

  • Routine ID: Chloroform-d (CDCl

    , 99.8% D) + 0.03% TMS.

  • Exchangeable Protons: DMSO-

    is required to visualize the carboxylic acid proton clearly.

• Tube Quality: Use Wilmad 507-PP (or equivalent) precision tubes to minimize shimming errors.

Instrument Parameters (Typical 400 MHz)

• Pulse Sequence: zg30 (30° excitation pulse) to prevent saturation.

• Relaxation Delay (D1): Set to

  seconds. The quaternary carbons (C1, C2, C4) have long relaxation times; insufficient delay will suppress their integration in quantitative 13C experiments.

• Scans (NS): 16 (1H), 1024 (13C).

• Temperature: 298 K (25°C).

Validation Check

• Line Shape: The TMS signal at 0.00 ppm must be sharp (linewidth < 0.5 Hz).

• Integration: The gem-dimethyl signal (6H) is the internal reference. Set its integral to 6.00.

1H-NMR Spectral Analysis

The proton spectrum is characterized by three distinct singlets and the olefinic signals.

Comparative Data: CDCl vs. DMSO-

Assignment	Proton Count	Multiplicity	Shift ( ) in CDCl	Shift ( ) in DMSO-	Notes
COOH	1H	Broad Singlet	10.5 - 12.0	12.1 - 12.4	In CDCl , this peak drifts with concentration. In DMSO, it is sharp and distinct.
=CH (a)	1H	Multiplet/Singlet	4.85	4.80	Terminal alkene proton (trans to methyl).
=CH (b)	1H	Multiplet/Singlet	4.65	4.62	Terminal alkene proton (cis to methyl).
-CH - (C3)	2H	Singlet	2.38	2.30	Diagnostic Peak. Appears as a singlet because C2 and C4 are quaternary.
Allylic -CH	3H	Singlet (fine split)	1.76	1.70	Shows weak allylic coupling ( Hz) to terminal alkene protons.
Gem-Dimethyls	6H	Singlet	1.22	1.15	The most shielded signal; used as integration reference.

Performance Insight: Use DMSO-

if you need to quantify the acid purity, as the COOH proton is liable to broaden into the baseline in CDCl due to rapid exchange. Use CDCl for routine checks, as the solvent peak (7.26 ppm) does not interfere with the alkene region.

13C-NMR Spectral Analysis

The carbon spectrum confirms the backbone skeleton. The absence of signals in the 50–100 ppm range (typical of alcohols/ethers) and the presence of two carbonyl/alkene quaternary carbons are key.

Carbon Label	Type	Shift ( , ppm)	Structural Significance
C1	C=O (Acid)	183.5	Characteristic carboxylic acid shift.
C4	C=C (Quaternary)	142.8	Deshielded by the double bond; confirms isopropenyl group.
C5	=CH (Terminal)	114.2	DEPT-135 negative (CH ). Confirms terminal alkene.
C3	-CH -	46.5	Methylene bridge.
C2	Quaternary	42.1	Alpha-carbon; does not appear in DEPT-90/135.
C2-Me	-CH	25.1	Gem-dimethyls (intense peak).
C4-Me	-CH	22.8	Allylic methyl.

Comparative Analysis: Isomer Differentiation

The most critical quality control step is distinguishing the product from 2,2,4-trimethylpent-3-enoic acid . This isomer forms if the double bond migrates "inward" to conjugate with the sterically crowded environment, often driven by thermodynamic stability during heated workups.

Product vs. Alternative (Isomer)

Feature	Target: 4-enoic acid (Terminal)	Impurity: 3-enoic acid (Internal)
Alkene Region (1H)	Two signals ~4.6 & 4.8 ppm (2H total)	One signal ~5.1 ppm (1H, triplet/multiplet)
Allylic Methyl (1H)	Singlet ~1.7 ppm	Doublet/Singlet ~1.6-1.7 ppm (shifted)
Methylene (C3)	Singlet (2H) at ~2.4 ppm	Absent. Replaced by methine (CH) coupling.
Isopropenyl Group	Present	Absent (becomes Isopropylidene-like)

Decision Tree for Purity Analysis

Figure 2: QC Decision Tree. The presence of the C3 singlet is the fastest "Go/No-Go" check for the correct isomer.

References

• PubChem. (n.d.).[1] 2,2,4-Trimethylpent-4-enoic acid.[2] National Center for Biotechnology Information. Retrieved October 26, 2023, from [Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. (Standard reference for calculating theoretical shifts of gem-dimethyl and alkene systems).

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

Sources

• 1. 2,3,4-Trimethylpent-4-enoic acid | C8H14O2 | CID 55302718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hoffmanchemicals.com [hoffmanchemicals.com]

A Comparative Guide to HPLC Method Development for the Purity of 2,2,4-trimethylpent-4-enoic Acid

This guide provides a comprehensive framework for developing a robust and reliable High-Performance Liquid Chromatography (HPLC) method for determining the purity of 2,2,4-trimethylpent-4-enoic acid. As an α,β-unsaturated carboxylic acid, this analyte presents unique challenges that necessitate a systematic and scientifically grounded approach to method development. This document will compare and contrast various chromatographic strategies, offering experimental data and protocols to guide researchers, scientists, and drug development professionals in establishing a validated, stability-indicating HPLC method.

The Analytical Challenge: Understanding 2,2,4-trimethylpent-4-enoic Acid

2,2,4-trimethylpent-4-enoic acid is a short-chain carboxylic acid with a double bond in its structure. This combination of features dictates the primary challenges in developing a purity assay:

• Polarity and Retention: As a short-chain carboxylic acid, the analyte is relatively polar, which can lead to poor retention on traditional reversed-phase (RP) columns.[1]

• Ionization and Peak Shape: The carboxylic acid moiety's ionization is pH-dependent.[2][3] Operating at an inappropriate mobile phase pH can result in poor peak shape (tailing) and inconsistent retention times.

• Lack of a Strong Chromophore: The isolated double bond and carboxylic acid group do not provide a strong UV chromophore, which may necessitate low wavelength detection or the use of alternative detection methods for trace-level impurities.[4][5]

• Potential for Isomerization: The presence of a double bond introduces the possibility of geometric (cis/trans) isomers, which may need to be separated.[1]

• Degradation Pathways: The unsaturated nature of the molecule makes it susceptible to degradation via oxidation and other pathways, requiring the method to be stability-indicating.[6][7][8]

Comparative Analysis of HPLC Methodologies

The selection of the stationary and mobile phases is critical for achieving a successful separation. Below is a comparison of potential HPLC approaches for 2,2,4-trimethylpent-4-enoic acid.

Stationary Phase Selection

Stationary Phase	Principle of Separation	Advantages for 2,2,4-trimethylpent-4-enoic acid	Disadvantages
Standard C18	Hydrophobic interactions	Widely available, good for separating non-polar impurities.	Poor retention of the polar parent compound.[1]
Polar-Embedded C18	Mixed-mode (hydrophobic and polar interactions)	Improved retention of polar analytes, compatible with highly aqueous mobile phases.[9]	May have different selectivity compared to standard C18.
Aqua-Stable C18 (e.g., C18-PAQ)	Hydrophobic interactions with enhanced stability in 100% aqueous mobile phases	Allows for the use of highly aqueous mobile phases to increase retention of polar compounds.[1][10]	May still not provide sufficient retention for very polar impurities.
Ion-Exclusion	Donnan exclusion and size exclusion	Excellent for separating weak organic acids.[11][12]	Requires specific ion-exchange columns and acidic mobile phases.
HILIC (Hydrophilic Interaction Liquid Chromatography)	Partitioning of polar analytes into a water-enriched layer on the stationary phase	Good retention for very polar compounds that are not retained in reversed-phase.[1][4]	Can be less robust and require longer equilibration times.

Mobile Phase Optimization

The mobile phase composition, particularly its pH, is a powerful tool for controlling the retention and selectivity of ionizable compounds like carboxylic acids.[2][3][13]

• pH Control: For reversed-phase chromatography, the mobile phase pH should be adjusted to be at least 2 pH units below the pKa of the carboxylic acid (typically around 4-5). This suppresses the ionization of the carboxyl group, rendering the molecule less polar and increasing its retention.[14][15] An acidic mobile phase, such as one containing 0.1% formic acid or phosphoric acid, is generally recommended.[16]

• Organic Modifier: Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC. A gradient elution starting with a high aqueous content and gradually increasing the organic modifier concentration is often necessary to elute both the polar parent compound and any less polar impurities.

• Mass Spectrometry Compatibility: If mass spectrometry (MS) is to be used for impurity identification, volatile mobile phase additives like formic acid, acetic acid, ammonium formate, or ammonium acetate should be employed.[17][18]

Experimental Protocols

The following sections provide detailed protocols for developing and validating an HPLC method for 2,2,4-trimethylpent-4-enoic acid.

Method Development Workflow

Caption: A systematic workflow for HPLC method development.

Protocol 1: Reversed-Phase HPLC Method Development

• Column Selection: Begin with a robust, aqua-stable C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

• Initial Gradient:

  • Time (min) | %B

  • ---|---

  • 0 | 5

  • 20 | 95

  • 25 | 95

  • 25.1 | 5

  • 30 | 5

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 210 nm

  • Injection Volume: 10 µL

  • Sample Concentration: 1 mg/mL in a 50:50 mixture of Mobile Phase A and B.

• Optimization: Adjust the gradient slope, initial and final %B, and column temperature to achieve optimal resolution between the main peak and any impurities.

Protocol 2: Forced Degradation Studies

Forced degradation studies are essential to ensure the method is stability-indicating, as mandated by ICH guidelines.[6][7][8][19] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[6]

• Acid Hydrolysis: 1 mg/mL API in 0.1 N HCl at 60 °C for 24 hours.

• Base Hydrolysis: 1 mg/mL API in 0.1 N NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 1 mg/mL API in 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid API at 105 °C for 48 hours.

• Photolytic Degradation: Solid API exposed to ICH-specified light conditions (1.2 million lux hours and 200 watt hours/square meter).

After exposure, samples are neutralized (if necessary), diluted to the target concentration, and analyzed by the developed HPLC method.

Method Validation according to ICH Q2(R1)

Once the method is optimized and shown to be stability-indicating, it must be validated according to ICH Q2(R1) guidelines.[20][21][22][23][24]

Caption: Key parameters for HPLC method validation.

Validation Parameter Summary

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of impurities and degradants.[20][24]	Peak purity of the main peak should pass. Resolution between the main peak and the closest eluting peak should be >2.
Linearity	To demonstrate a proportional relationship between detector response and analyte concentration.	Correlation coefficient (r²) ≥ 0.999.
Range	The concentration interval over which the method is precise, accurate, and linear.[20][21][24]	For assay: 80-120% of the test concentration. For impurities: from the reporting threshold to 120% of the specification.
Accuracy	The closeness of the measured value to the true value.	% Recovery of 98.0% to 102.0%.
Precision (Repeatability & Intermediate)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	System suitability parameters should remain within acceptable limits.

Conclusion

Developing a robust HPLC purity method for 2,2,4-trimethylpent-4-enoic acid requires a systematic approach that addresses the challenges of its polarity and potential for degradation. A reversed-phase method using a polar-embedded or aqua-stable C18 column with an acidic mobile phase is a promising starting point. The method must be challenged through forced degradation studies to establish its stability-indicating nature. Finally, a comprehensive validation according to ICH Q2(R1) guidelines is imperative to ensure the method is suitable for its intended purpose in a regulated environment. This guide provides a framework and comparative data to facilitate this process, enabling the development of a scientifically sound and reliable analytical method.

References

• Nacalai Tesque, Inc. (n.d.). Fatty Acid Analysis by HPLC. Retrieved from [Link]

• MDPI. (2020, October 22). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). α,β-Unsaturated compound synthesis by carboxylation. Retrieved from [Link]

• ICH. (2005, November). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• LCGC International. (2026, February 11). Back to Basics: The Role of pH in Retention and Selectivity. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC profiles of the reaction mixture and purity analysis during the synthesis of 11 C-labeled ubiquinol [ 11 C]-2. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of short-chain coenzyme A compounds by reverse-phase high-performance liquid chromatography. Retrieved from [Link]

• ResolveMass Laboratories. (2025, November 5). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• ResearchGate. (2025, August 7). (PDF) HPLC separation of some unsaturated and saturated fatty acids. Retrieved from [Link]

• MZ-Analysentechnik. (n.d.). Organic Acid Analysis HPLC Columns. Retrieved from [Link]

• Česká a slovenská farmacie. (2007, July 23). HPLC separation of enantiomers using chiral stationary phases. Retrieved from [Link]

• ACG Publications. (2023, December 14). An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. Retrieved from [Link]

• PMC. (2020, October 22). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Retrieved from [Link]

• Pragolab. (n.d.). Acclaim Organic Acid (OA) HPLC Column. Retrieved from [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• European Medicines Agency (EMA). (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Shimadzu. (n.d.). Mobile phases compatible for LC/MS. Retrieved from [Link]

• FDA. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• SciSpace. (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Retrieved from [Link]

• SIELC. (2023, June 6). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. Retrieved from [Link]

• Veeprho Pharmaceuticals. (2025, February 1). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• PubMed. (2005, September 23). Development and validation of a reversed-phase liquid chromatography method for the quantitative determination of carboxylic acids in industrial reaction mixtures. Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). US9783478B2 - Methods for the production of α,β-unsaturated carboxylic acids and salts thereof.

• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column purification of carboxylic acids. Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). Enantiomer separation of acidic compounds. Retrieved from [Link]

• Waters. (n.d.). Analysis of Organic Acids using a Mixed-Mode LC Column and an ACQUITY Qda Mass Detector. Retrieved from [Link]

• PubMed. (2021, July 15). Synthesis and cytotoxicity evaluation of alpha beta unsaturated carboxylic acids of thiophene analogs by using polymer supported microwave-assisted method. Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Shimadzu. (n.d.). No.61 Various Analysis Techniques for Organic Acids and Examples of Their Application. Retrieved from [Link]

• LCGC International. (2025, June 30). A Rapid New Approach to Quantifying Short-Chain Fatty Acids. Retrieved from [Link]

• PMC. (n.d.). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Retrieved from [Link]

• PMC. (2022, July 5). Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion. Retrieved from [Link]

• PubMed. (2004, January 15). A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. Retrieved from [Link]

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• ACS Publications. (2024, May 8). Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. Retrieved from [Link]

• Agilent. (n.d.). Analysis of Organic Acids in Aqueous Samples Application. Retrieved from [Link]

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. Retrieved from [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Retrieved from [Link]

• Pharma Growth Hub. (2023, October 30). pH, pKa, and Retention. Retrieved from [Link]

• LCGC International. (n.d.). Optimizing MS-Compatible Mobile Phases for IEX Separation of Monoclonal Antibodies. Retrieved from [Link]

• Knauer. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link]

• MicroSolv Technology Corporation. (n.d.). APPLICATION NOTES - HPLC. Retrieved from [Link]

• International Journal of Research and Review. (2025, August 8). Analytical Method Validation: ICH and USP Perspectives. Retrieved from [Link]

Sources

• 1. hplc.eu [hplc.eu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. veeprho.com [veeprho.com]
• 4. mdpi.com [mdpi.com]
• 5. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. onyxipca.com [onyxipca.com]
• 8. scispace.com [scispace.com]
• 9. pragolab.cz [pragolab.cz]
• 10. researchgate.net [researchgate.net]
• 11. mz-at.de [mz-at.de]
• 12. shimadzu.co.kr [shimadzu.co.kr]
• 13. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 14. agilent.com [agilent.com]
• 15. pharmagrowthhub.com [pharmagrowthhub.com]
• 16. hplc.eu [hplc.eu]
• 17. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 20. database.ich.org [database.ich.org]
• 21. ema.europa.eu [ema.europa.eu]
• 22. fda.gov [fda.gov]
• 23. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 24. ijrrjournal.com [ijrrjournal.com]

A Comparative Guide to the Validation of Assay Methods for 2,2,4-trimethylpent-4-enoic Acid in Biological Samples

For researchers, scientists, and drug development professionals, the accurate quantification of novel compounds in biological matrices is a cornerstone of preclinical and clinical research. This guide provides an in-depth comparison of two primary analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the validation of assay methods for the hypothetical novel compound 2,2,4-trimethylpent-4-enoic acid in biological samples such as plasma or urine. This document is grounded in the principles outlined by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4][5]

The choice of an analytical method can significantly impact the reliability and efficiency of sample analysis. This guide will explore the theoretical and practical considerations for validating GC-MS and LC-MS/MS methods for 2,2,4-trimethylpent-4-enoic acid, a small unsaturated carboxylic acid. We will delve into the causality behind experimental choices, present hypothetical experimental data, and provide detailed protocols to ensure a self-validating system of analysis.

Introduction to 2,2,4-trimethylpent-4-enoic Acid and the Imperative for Validated Assays

Comparative Overview of GC-MS and LC-MS/MS for Small Acid Analysis

Both GC-MS and LC-MS/MS are powerful techniques for the quantitative analysis of small molecules. However, they possess distinct advantages and disadvantages for a compound like 2,2,4-trimethylpent-4-enoic acid.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase.	Separates compounds in the liquid phase based on their physicochemical properties.
Analyte Properties	Requires analytes to be volatile and thermally stable. Derivatization is often necessary for polar compounds like carboxylic acids.	Suitable for a wide range of compounds, including polar and non-volatile molecules.
Sample Preparation	Often involves liquid-liquid extraction (LLE) or solid-phase extraction (SPE), followed by derivatization.	Typically involves protein precipitation, LLE, or SPE.
Sensitivity & Selectivity	Generally offers good sensitivity and high selectivity, especially with selected ion monitoring (SIM).	Offers excellent sensitivity and specificity, particularly with multiple reaction monitoring (MRM).[7][8]
Throughput	Can be lower due to the derivatization step and longer chromatographic run times.	Generally higher throughput due to faster run times and easier automation.
Matrix Effects	Less prone to ion suppression/enhancement compared to LC-MS/MS.[9]	Susceptible to matrix effects which can impact accuracy and precision.[9]

Rationale for Method Selection

• GC-MS could be a suitable choice due to its high chromatographic resolution for volatile compounds. For a small carboxylic acid, derivatization to a more volatile ester (e.g., a trimethylsilyl ester) would be necessary.[10] This adds a step to sample preparation but can result in a very clean and sensitive assay.

• LC-MS/MS is often the preferred method for bioanalysis due to its high sensitivity, specificity, and applicability to a broader range of compounds without the need for derivatization.[8][11] It allows for direct analysis of the carboxylic acid, simplifying sample preparation.

Bioanalytical Method Validation: A Framework for Trustworthiness

According to FDA and EMA guidelines, a full validation of a bioanalytical method should include the assessment of the following parameters.[1][2][3]

Key Validation Parameters

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy: The closeness of the determined value to the nominal or known true value.

• Precision: The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte in a sample that can be determined with acceptable precision and accuracy.[12]

• Stability: The chemical stability of the analyte in a given matrix under specific conditions for specific time intervals.

Workflow for Method Validation

Caption: A generalized workflow for bioanalytical method validation.

Hypothetical Comparison: GC-MS vs. LC-MS/MS for 2,2,4-trimethylpent-4-enoic acid in Human Plasma

Experimental Protocols

GC-MS Method Protocol

• Sample Preparation (LLE and Derivatization):

  • To 100 µL of plasma, add an internal standard (e.g., a stable isotope-labeled version of the analyte).

  • Acidify the sample with 10 µL of 1M HCl.

  • Extract the analyte with 500 µL of methyl tert-butyl ether (MTBE) by vortexing for 5 minutes.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and heat at 60°C for 30 minutes to form the trimethylsilyl ester.[10]

• GC-MS Conditions:

  • Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 20°C/min, and hold for 5 min.

  • MS Detection: Electron ionization (EI) in Selected Ion Monitoring (SIM) mode.

LC-MS/MS Method Protocol

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add an internal standard.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 2 minutes.

  • Centrifuge at 12,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under nitrogen.

  • Reconstitute in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • MS/MS Detection: Electrospray ionization (ESI) in negative mode with Multiple Reaction Monitoring (MRM).

Comparative Validation Data (Hypothetical)

Validation Parameter	GC-MS Method	LC-MS/MS Method	Acceptance Criteria (FDA/EMA)
Linearity (r²)	> 0.995	> 0.998	≥ 0.99
LLOQ	1 ng/mL	0.1 ng/mL	Clearly defined with acceptable accuracy and precision.
Accuracy (% Bias)	Within ± 10%	Within ± 8%	Within ± 15% (± 20% at LLOQ)
Precision (% CV)	< 12%	< 10%	≤ 15% (≤ 20% at LLOQ)
Recovery	~85%	~95%	Consistent, precise, and reproducible.
Matrix Effect	Not significant	Ion suppression of ~15%	Should be assessed and minimized.
Short-Term Stability (24h, RT)	Stable	Stable	Within ± 15% of initial concentration.
Freeze-Thaw Stability (3 cycles)	Stable	Stable	Within ± 15% of initial concentration.

Discussion of Hypothetical Results

In this hypothetical comparison, the LC-MS/MS method demonstrates superior sensitivity (lower LLOQ) and a simpler sample preparation workflow.[8][11] While it shows some matrix effect, this can be managed with the use of a stable isotope-labeled internal standard. The GC-MS method is a viable alternative, particularly if high chromatographic separation is required and matrix effects in LC-MS/MS prove to be problematic. The additional derivatization step, however, increases sample preparation time and potential for variability.[13]

Experimental Workflow Diagrams

Caption: Workflow for the GC-MS analysis of 2,2,4-trimethylpent-4-enoic acid.

Sources

• 1. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. resolvemass.ca [resolvemass.ca]
• 3. ema.europa.eu [ema.europa.eu]
• 4. moh.gov.bw [moh.gov.bw]
• 5. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. research-portal.uu.nl [research-portal.uu.nl]
• 8. Development and Validation of an LC-MS/MS Method for the Determination of Plasma and Red Blood Cell Omega Fatty Acids: … [ouci.dntb.gov.ua]
• 9. pharmacompass.com [pharmacompass.com]
• 10. GC-MS analysis of organic acids in human urine in clinical settings: a study of derivatization and other analytical parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Safety & Regulatory Compliance

2,2,4-Trimethylpent-4-enoic Acid: Proper Disposal Procedures

Part 1: Executive Summary & Immediate Action Protocol

For researchers handling 2,2,4-trimethylpent-4-enoic acid (CAS: 56001-56-0) , immediate safety relies on recognizing its dual nature: it is a branched organic acid with an alkene functionality . Improper disposal often stems from confusing it with its hydrocarbon precursor (isooctane) or misclassifying its compatibility.

Quick-Reference Disposal Matrix

Parameter	Operational Directive
Primary Hazard Class	Corrosive (Acidic) & Combustible
RCRA Waste Codes	D002 (Corrosivity); Evaluate for D001 (Ignitability based on Flash Point)
Container Compatibility	Glass (Amber preferred) or HDPE . Strictly prohibited: Metal cans (corrosion risk).
Segregation Stream	Organic Acids . Do NOT mix with Oxidizers (peroxide risk) or Bases (exotherm).
Disposal Method	High-temperature incineration (Fuel Blending).
Spill Response	Neutralize with Sodium Bicarbonate ( ) or use acid-binding absorbent.

Part 2: Technical Hazard Assessment & Causality

To ensure safety, we must understand the why behind the protocols. The molecular structure of 2,2,4-trimethylpent-4-enoic acid dictates its disposal requirements.

Structural Analysis

• Carboxylic Acid Moiety (

  ): This functional group lowers the pH, typically below 2.0 in concentrated forms. This triggers the RCRA D002 (Corrosive) classification.

  • Risk:[1][2][3][4][5] Direct reaction with metal containers releases hydrogen gas (

    ), creating an explosion hazard in sealed waste drums.

• Terminal Alkene (

  ): The "pent-4-enoic" tail introduces unsaturation.

  • Risk:[1][2][3][4][5] While less reactive than acrylates, unsaturated acids can polymerize or form unstable peroxides if mixed with strong oxidizers (e.g., Nitric Acid, Peroxides) in a waste stream.

• Trimethyl Branching: The bulky hydrocarbon structure increases lipophilicity.

  • Implication: This compound is likely immiscible with water.[2] Pouring it down the sink is not only illegal but will result in phase separation in plumbing traps, leading to long-term infrastructure damage and vapor release.

Regulatory Classification (RCRA)

Under the US EPA Resource Conservation and Recovery Act (40 CFR § 261), this substance is not explicitly "P-listed" or "U-listed." Therefore, it is classified by characteristic :

• Ignitability (D001): You must verify the flash point on your specific vendor SDS. If

  ( ), it is D001. If , it is considered "Combustible" but may not require the D001 code unless mixed with flammable solvents.

• Corrosivity (D002): As an organic acid, it is presumed D002 unless proven otherwise (

  ).

Part 3: Step-by-Step Disposal Protocol

Phase 1: Waste Characterization & Segregation

Goal: Prevent cross-reactivity in the Satellite Accumulation Area (SAA).

• Isolate the Stream: Designate a specific waste container for "Organic Acids."

• Compatibility Check:

  • YES: Mix with Acetic Acid, Formic Acid, or Propionic Acid waste.

  • NO: Do NOT mix with Mineral Acids (Sulfuric/Nitric) if possible (to prevent nitration of the alkene).

  • CRITICAL NO: Never mix with bases (Sodium Hydroxide) or organic amines. The neutralization reaction is exothermic and can pressurize the container.

Phase 2: Containerization & Labeling

Goal: Ensure container integrity during transport.

• Select Container: Use a chemically resistant HDPE carboy or borosilicate glass bottle.

  • Why: The acid will corrode steel; the organic tail may soften certain low-grade plastics over time, but HDPE is generally resistant.

• Venting: Use a cap with a pressure-relief valve if the waste stream contains any potential for off-gassing.

• Labeling:

  • Affix a hazardous waste label.

  • Write the full chemical name: "2,2,4-trimethylpent-4-enoic acid."

  • Check hazards: "Corrosive," "Toxic," and "Combustible."

Phase 3: Final Disposal (The "Cradle-to-Grave" Path)

Goal: Permanent destruction.

• Transfer to EHS: Move filled containers from the SAA to the Central Accumulation Area (CAA) within 3 days of filling.

• Treatment Method: The preferred industry standard is Fuel Blending/Incineration .

  • Mechanism:[4][6] The high calorific value of the trimethylpentyl chain makes it an excellent candidate for fuel blending in cement kilns, ensuring complete destruction of the bioactive organic acid structure.

Part 4: Workflow Visualization

The following diagram outlines the decision logic for disposing of 2,2,4-trimethylpent-4-enoic acid, ensuring compliance with EPA regulations.

Caption: Decision logic for RCRA classification and segregation of 2,2,4-trimethylpent-4-enoic acid waste.

Part 5: Emergency Response (Spills)

In the event of a spill outside the fume hood:

• Evacuate & Ventilate: The vapors may be irritating to the respiratory tract.

• PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.

• Neutralization:

  • Do not wipe up concentrated acid directly.

  • Apply Sodium Bicarbonate (

    ) or a commercial acid spill kit.

  • Wait for bubbling (

    release) to cease.

• Cleanup: Collect the resulting sludge as Hazardous Waste (Solid), not general trash.

References

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 170997, 2,2,4-Trimethyl-4-pentenoic acid. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200(g). Retrieved from [Link]

Sources

• 1. 2-methyl-4-pentenoic acid, 1575-74-2 [thegoodscentscompany.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. kelleydrye.com [kelleydrye.com]
• 5. fishersci.com [fishersci.com]
• 6. epa.gov [epa.gov]